3-Acetoxycinnamic acid

• CAS: 20375-42-2

Core Science & Biosynthesis

3-Acetoxycinnamic Acid: A Technical Guide to Structure, Synthesis, and Utility

Topic: 3-Acetoxycinnamic Acid: Chemical Architecture, Synthesis, and Applications Content Type: In-Depth Technical Guide Audience: Researchers, Synthetic Chemists, and Drug Discovery Professionals

Executive Summary

3-Acetoxycinnamic acid (3-ACA) is a functionalized phenylpropanoid derivative serving as a critical intermediate in organic synthesis, polymer chemistry, and medicinal research.[1] Structurally, it is the acetate ester of m-coumaric acid (3-hydroxycinnamic acid).[1] Unlike its more common para-isomer, 3-ACA possesses unique steric and electronic properties that make it valuable for designing photo-responsive polymers and as a prodrug scaffold for delivering antioxidant phenolic acids.[1]

This guide provides a rigorous examination of 3-ACA, moving from fundamental physicochemical properties to validated synthesis protocols and advanced applications in materials science.[1]

Chemical Structure and Physicochemical Properties[2][3][4][5][6][7]

The molecule consists of a phenyl ring substituted at the meta (3-) position with an acetoxy group (–OCOCH₃) and at the 1-position with an acrylic acid moiety.[1] The trans (E) isomer is the thermodynamically stable form typically isolated from synthesis.[1]

Table 1: Physicochemical Profile of 3-Acetoxycinnamic Acid[1]

Property	Value / Description	Source/Validation
IUPAC Name	(E)-3-(3-acetoxyphenyl)prop-2-enoic acid	Nomenclature Rules
CAS Number	20375-42-2	Chemical Inventories
Molecular Formula	C₁₁H₁₀O₄	Calculated
Molecular Weight	206.19 g/mol	Calculated
Appearance	Colorless / White Needles	Experimental [1]
Melting Point	140 – 142 °C	Experimental [1]
Solubility	Soluble in MeOH, EtOH, DMSO; Insoluble in Water	Experimental Observation
LogP (Predicted)	~1.71	Chemeo / Crippen Method
pKa (Predicted)	~4.4 (Carboxylic acid)	Analogous to Cinnamic Acid

Validated Synthesis Protocol

While the Perkin reaction (reacting 3-hydroxybenzaldehyde with acetic anhydride) is a classical route, the direct acetylation of 3-hydroxycinnamic acid is preferred for higher purity and yield.[1] The following protocol is adapted from high-purity synthesis workflows used in polymer precursor preparation [1].

Protocol: Acetylation of 3-Hydroxycinnamic Acid

Objective: Selective acetylation of the phenolic hydroxyl group without affecting the carboxylic acid or alkene functionality.

Reagents:

• 3-Hydroxycinnamic acid (m-coumaric acid) [Starting Material][1]

• Acetic anhydride (Ac₂O) [Reagent/Solvent][1]

• Pyridine [Base Catalyst][1][2][3]

• Toluene [Solvent]

• Hydrochloric acid (1M) [Quenching][1]

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Flush the system with nitrogen to ensure an inert atmosphere.[1]

• Dissolution: Charge the flask with 3-hydroxycinnamic acid (24.6 g, 150 mmol) and toluene (120 mL) . Stir to create a suspension.

• Reagent Addition: Add acetic anhydride (43.4 g, 425 mmol) followed by pyridine (4 mL, ~50 mmol) . The pyridine acts as a nucleophilic catalyst, forming a reactive N-acylpyridinium intermediate.[1]

• Reflux: Heat the mixture to reflux (~110 °C) with moderate agitation. Maintain reflux for 3 hours . The solution should clarify as the starting material is consumed.[1]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solution under reduced pressure (rotary evaporator) to remove toluene and excess acetic anhydride.[1]

  • The residue will likely be a viscous oil or semi-solid.[1]

• Purification:

  • Redissolve the residue in a minimal amount of ethyl acetate.[1]

  • Wash with 1M HCl (2x) to remove pyridine traces, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄.[1]

  • Recrystallization: Evaporate the solvent and recrystallize the solid from a mixture of Hexane/Ethyl Acetate (2:1).[1]

• Yield: Expect colorless needles with a yield of ~70-75% .

Reaction Mechanism Visualization

Figure 1: Synthesis pathway via pyridine-catalyzed acetylation.

Spectroscopic Characterization

To ensure scientific integrity, the synthesized compound must be validated using Nuclear Magnetic Resonance (NMR). The following data corresponds to the purified trans-isomer [1].

¹H NMR (270 MHz, CD₃OD, δ ppm):

• 2.28 (s, 3H): Acetyl methyl group (–OCOCH₃).[1] Distinct singlet indicating successful acetylation.[1]

• 6.49 (d, J = 16.0 Hz, 1H): Alkene proton (α-position to carbonyl).[1] The large coupling constant (J = 16.0 Hz) confirms the trans (E) geometry.[1]

• 7.12 (d, J = 7.4 Hz, 1H): Aromatic proton (position 4 or 6, ortho to acetoxy).

• 7.34 – 7.46 (complex, 3H): Remaining aromatic protons.

• 7.63 (d, J = 16.0 Hz, 1H): Alkene proton (β-position).[1] Downfield shift due to conjugation with the phenyl ring.[1]

Interpretation: The absence of a broad phenolic –OH signal (typically >9 ppm in DMSO) and the presence of the sharp acetyl singlet at 2.28 ppm confirms the conversion of 3-hydroxycinnamic acid to 3-acetoxycinnamic acid.[1]

Applications in Research & Development

Photo-Responsive Polymers (Materials Science)

3-Acetoxycinnamic acid is a precursor for Poly(3-hydroxycinnamic acid) (P3HCA) .[1][4] When polymerized, the cinnamate moiety remains in the backbone.

• Mechanism: Upon UV irradiation (250–450 nm), the trans-cinnamate moiety undergoes photo-isomerization to the cis-form.[1]

• Effect: Unlike para-substituted analogs which often crosslink (dimerize), the meta-substituted P3HCA exhibits a unique photoexpansion behavior.[1] The trans-to-cis isomerization increases the free volume of the polymer matrix, causing the material to bend convexly away from the light source [2].[1]

• Utility: Soft actuators, smart coatings, and light-driven shape-memory materials.[1]

Medicinal Chemistry: Prodrug Design

The acetoxy group serves as a masking group for the phenolic hydroxyl.[1]

• Bioactivation: In vivo, plasma esterases rapidly hydrolyze the ester bond, releasing the active 3-hydroxycinnamic acid .[1]

• Therapeutic Potential: 3-Hydroxycinnamic acid is a potent antioxidant and neuroprotective agent.[1] It has been investigated for its ability to inhibit β-site amyloid precursor protein cleaving enzyme 1 (BACE1), a key target in Alzheimer's disease pathology [3].[1] The acetoxy derivative improves membrane permeability (lipophilicity) before releasing the active drug.[1]

Bioactivation Pathway[1]

Figure 2: Metabolic bioactivation of 3-ACA to its active phenolic form.[1]

References

• Synthesis and NMR Data: Kawatsuki, N., et al. (2013).[1][5] Chemical biological study of luminescence control mechanism in firefly bioluminescence. Core.ac.uk / University of Hyogo.[1] (See section on 3-acetoxycinnamic acid synthesis, compound 10d).

• Polymer Photoexpansion: Sakamoto, H., et al. (2021).[1][4] Photoexpansion of Biobased Polyesters: Mechanism Analysis by Time-Resolved Measurements of an Amorphous Polycinnamate Hard Film. Macromolecules. [1]

• Medicinal Chemistry (BACE1 Inhibitors): Zhu, Y., et al. (2014). Extensive Structure Modification on Luteolin-Cinnamic Acid Conjugates Leading to BACE1 Inhibitors. Molecules.

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A Technical Guide to 3-Acetoxycinnamic Acid and Its Natural Analogues: From Synthesis to Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Cinnamic Acid Family - A Blend of Natural Abundance and Synthetic Versatility

Cinnamic acid and its derivatives represent a class of organic compounds widely distributed throughout the plant kingdom, forming the backbone of numerous secondary metabolites.[1][2][3] These phenolic compounds are integral components of the human diet, found in fruits, vegetables, grains, and spices.[1][3] The inherent chemical structure of cinnamic acid, featuring a phenyl group attached to a propenoic acid moiety, provides a versatile scaffold for a multitude of substitutions, leading to a diverse array of biological activities.[1][3][4] Naturally occurring hydroxycinnamic acids, such as p-coumaric, caffeic, ferulic, and sinapic acids, are renowned for their antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[1][3][4][5]

While the majority of biologically active cinnamic acid derivatives are of natural origin, synthetic modifications of these core structures have opened new avenues for modulating their physicochemical properties and pharmacological effects.[6] This guide focuses on 3-acetoxycinnamic acid , a synthetic derivative of the naturally occurring 3-hydroxycinnamic acid (m-coumaric acid). We will delve into its chemical synthesis, provide a comparative analysis with its natural analogues, and explore its potential in the realm of drug discovery and development. Understanding the interplay between natural abundance and targeted synthesis is paramount for harnessing the full therapeutic potential of the cinnamic acid family.

Part 1: Synthesis of 3-Acetoxycinnamic Acid - A Laboratory Perspective

3-Acetoxycinnamic acid is primarily accessible through the chemical modification of its natural precursor, 3-hydroxycinnamic acid. The most common method for this transformation is acetylation , a process that introduces an acetyl group to the hydroxyl moiety. This modification can significantly alter the compound's properties, such as its lipophilicity and, consequently, its biological activity.[7][8]

Experimental Protocol: Acetylation of 3-Hydroxycinnamic Acid

This protocol outlines a standard laboratory procedure for the synthesis of 3-acetoxycinnamic acid from 3-hydroxycinnamic acid.

Materials:

• 3-Hydroxycinnamic acid

• Acetic anhydride

• Pyridine (or another suitable base)

• Hydrochloric acid (HCl), dilute solution

• Ethyl acetate

• Anhydrous magnesium sulfate (or sodium sulfate)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve 3-hydroxycinnamic acid in pyridine under stirring. The flask should be equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice bath to cool the solution to 0-5 °C. This helps to control the exothermic nature of the subsequent reaction.

• Addition of Acetic Anhydride: While maintaining the low temperature and continuous stirring, slowly add acetic anhydride to the solution. The addition should be dropwise to prevent a rapid increase in temperature.

• Reaction: Allow the reaction mixture to stir in the ice bath for 1-2 hours. After this period, remove the flask from the ice bath and let it stir at room temperature for an additional 12-24 hours to ensure the reaction goes to completion.

• Quenching: Carefully pour the reaction mixture into a beaker containing ice-cold dilute hydrochloric acid. This will neutralize the pyridine and precipitate the crude product.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate. Repeat the extraction process two to three times to maximize the yield.

• Washing: Combine the organic layers and wash them sequentially with dilute HCl, saturated sodium bicarbonate solution, and finally with brine (saturated NaCl solution). This removes any remaining pyridine, unreacted acetic anhydride, and other aqueous impurities.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude 3-acetoxycinnamic acid.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure 3-acetoxycinnamic acid.

Causality Behind Experimental Choices:

• The use of pyridine acts as a base to deprotonate the phenolic hydroxyl group of 3-hydroxycinnamic acid, making it a more potent nucleophile to attack the electrophilic carbonyl carbon of acetic anhydride.

• The reaction is performed at a low temperature initially to control the exothermic reaction between the acid anhydride and the base.

• The series of washing steps are crucial for removing impurities and ensuring the isolation of a pure product.

Synthesis Workflow Diagram

Caption: Simplified biosynthesis of hydroxycinnamic acids.

Other Prominent Natural Analogues

Several other hydroxycinnamic acids are widespread in nature and have been the subject of extensive research for their health benefits.

• p-Coumaric Acid (4-hydroxycinnamic acid): Abundant in a wide variety of edible plants including cereals, fruits, and vegetables. It is a precursor for the synthesis of other important phenolic compounds. [5]* Caffeic Acid (3,4-dihydroxycinnamic acid): Found in high concentrations in coffee, fruits, and some medicinal herbs. It is known for its potent antioxidant and anti-inflammatory activities. [2][3][5]* Ferulic Acid (4-hydroxy-3-methoxycinnamic acid): A ubiquitous compound in the plant kingdom, often found esterified to polysaccharides in the cell walls of grains. It exhibits strong antioxidant and photoprotective properties. [2][5]* Sinapic Acid (3,5-dimethoxy-4-hydroxycinnamic acid): Commonly found in oilseed crops and citrus fruits. It is recognized for its antioxidant and antimicrobial activities. [2] These natural analogues provide a rich library of compounds with diverse biological activities, which serve as a foundation for the development of synthetic derivatives like 3-acetoxycinnamic acid. The next section will explore a comparative analysis of their properties.

Part 3: Comparative Analysis: 3-Acetoxycinnamic Acid vs. Its Natural Analogues

The introduction of an acetyl group in place of a hydroxyl group on the cinnamic acid scaffold can significantly modulate its physicochemical and biological properties. This section provides a comparative analysis of 3-acetoxycinnamic acid and its naturally occurring hydroxycinnamic acid counterparts.

Physicochemical Properties

The primary difference imparted by acetylation is an increase in lipophilicity . The replacement of a polar hydroxyl group with a less polar acetyl group enhances the compound's ability to partition into lipid environments. [7][8][9]This can have profound implications for its biological activity, as it may improve its ability to cross cell membranes and reach intracellular targets. [7] Table 1: Comparison of Physicochemical Properties

Property	3-Hydroxycinnamic Acid	3-Acetoxycinnamic Acid	Rationale for Change
Polarity	Higher	Lower	The acetyl group is less polar than the hydroxyl group.
Lipophilicity	Lower	Higher	Increased non-polar character enhances lipid solubility.
Hydrogen Bonding	Can act as both a hydrogen bond donor and acceptor.	Can only act as a hydrogen bond acceptor.	The hydroxyl proton is replaced by the acetyl group.
Solubility	More soluble in polar solvents.	More soluble in non-polar organic solvents.	"Like dissolves like" principle.

Biological Activity: A Comparative Overview

The biological activities of cinnamic acid derivatives are often linked to the substitution pattern on the phenyl ring. The hydroxyl groups of natural hydroxycinnamic acids are crucial for their antioxidant activity, as they can donate a hydrogen atom to scavenge free radicals. [5] Antioxidant Activity:

The antioxidant capacity of phenolic compounds is largely dependent on the number and position of hydroxyl groups. While acetylation removes a free hydroxyl group, which might be expected to decrease antioxidant activity, some studies have shown that acetylation can sometimes maintain or even slightly enhance this activity. [7][10]This could be due to altered electronic effects on the aromatic ring or improved bioavailability, allowing the compound to reach sites of oxidative stress more effectively. [7]However, in many cases, the free hydroxyl group is essential for potent radical scavenging, and its blockage through acetylation can lead to a reduction in direct antioxidant capacity.

Other Pharmacological Activities:

Cinnamic acid and its derivatives have been reported to possess a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, anticancer, and antidiabetic activities. [1][2][3][4]The impact of acetylation on these activities is not always straightforward and can be target-dependent.

• Anti-inflammatory Activity: The anti-inflammatory effects of hydroxycinnamic acids are often attributed to their ability to modulate inflammatory signaling pathways. The increased lipophilicity of the acetylated form may enhance its cellular uptake and interaction with intracellular targets involved in inflammation.

• Antimicrobial Activity: The antimicrobial properties of cinnamic acid derivatives are thought to involve disruption of microbial cell membranes. The change in lipophilicity upon acetylation could influence how the compound interacts with and perturbs these membranes.

• Anticancer Activity: The anticancer mechanisms of these compounds are diverse. The ability of the acetylated derivative to penetrate cancer cells more efficiently could potentially enhance its cytotoxic or cytostatic effects.

Table 2: Comparative Biological Activities

Activity	Natural Hydroxycinnamic Acids	3-Acetoxycinnamic Acid (Hypothesized)	Potential Influence of Acetylation
Antioxidant	Generally high, dependent on hydroxyl group configuration. [5]	Variable; may be maintained, enhanced, or reduced. [7][10]	Altered electronic properties and bioavailability.
Anti-inflammatory	Well-documented. [1][4]	Potentially enhanced due to increased cellular uptake.	Improved access to intracellular inflammatory targets.
Antimicrobial	Broad-spectrum activity reported. [1]	May be altered due to changes in membrane interaction.	Lipophilicity can affect membrane disruption.
Anticancer	Promising activity against various cancer cell lines. [4]	Potentially enhanced due to improved cell penetration.	Increased intracellular concentration could lead to greater efficacy.

It is crucial to note that the biological activities of 3-acetoxycinnamic acid are less extensively studied compared to its natural counterparts. Therefore, much of the comparative analysis of its pharmacological effects is based on the established principles of how acetylation affects the properties of phenolic compounds. Further research is needed to fully elucidate the specific biological profile of 3-acetoxycinnamic acid.

Part 4: Extraction and Isolation of Natural Cinnamic Acid Analogues

For the purpose of comparative studies or for the synthesis of derivatives like 3-acetoxycinnamic acid, the extraction and isolation of natural hydroxycinnamic acids from plant sources is a fundamental step. The following is a generalized protocol for this process.

Experimental Protocol: Extraction and Isolation from Plant Material

Materials:

• Dried and powdered plant material (e.g., grain bran, fruit peels)

• Methanol or ethanol (80-95%)

• Hexane

• Ethyl acetate

• Sodium hydroxide (NaOH) solution

• Hydrochloric acid (HCl) solution

• Rotary evaporator

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• High-performance liquid chromatography (HPLC) system

• Standard laboratory glassware

Procedure:

• Defatting: The powdered plant material is first defatted by extraction with a non-polar solvent like hexane. This removes lipids that can interfere with the subsequent extraction of phenolic compounds.

• Extraction of Free Phenolics: The defatted material is then extracted with aqueous methanol or ethanol. This solvent system is effective for extracting free phenolic compounds, including free hydroxycinnamic acids.

• Extraction of Ester-Bound Phenolics: To release hydroxycinnamic acids that are esterified to cell wall components, the solid residue from the previous step can be subjected to alkaline hydrolysis with NaOH solution.

• Acidification and Extraction: After hydrolysis, the mixture is acidified with HCl to protonate the phenolic acids. The liberated hydroxycinnamic acids are then extracted into an organic solvent such as ethyl acetate.

• Solvent Evaporation: The organic extracts containing the free and ester-bound phenolics are concentrated using a rotary evaporator.

• Purification by SPE: The crude extract can be further purified using solid-phase extraction. A C18 cartridge is commonly used to retain the phenolic compounds while allowing more polar impurities to pass through. The desired compounds are then eluted with a suitable solvent.

• Isolation by HPLC: Final isolation and purification of individual hydroxycinnamic acids are typically achieved using preparative or semi-preparative HPLC with a C18 column. A gradient elution with a mobile phase consisting of acidified water and methanol or acetonitrile is commonly employed.

• Characterization: The identity and purity of the isolated compounds are confirmed using analytical techniques such as HPLC, mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy.

Extraction and Isolation Workflow Diagram

Caption: Generalized workflow for the extraction and isolation of natural hydroxycinnamic acids.

Part 5: Pharmacological Significance and Future Directions

The diverse biological activities of cinnamic acid and its derivatives have positioned them as promising candidates for the development of new therapeutic agents. [1][3][4] Natural Analogues:

The health benefits of a diet rich in fruits, vegetables, and whole grains are, in part, attributed to the presence of hydroxycinnamic acids. Their antioxidant and anti-inflammatory properties are particularly relevant to the prevention and management of chronic diseases such as cardiovascular disease, neurodegenerative disorders, and certain types of cancer. [4][5] 3-Acetoxycinnamic Acid: A Synthetic Prospect:

As a synthetic analogue, 3-acetoxycinnamic acid offers the potential for improved pharmacokinetic properties compared to its natural precursor. The increased lipophilicity may lead to enhanced absorption and tissue distribution, potentially translating to greater in vivo efficacy. However, it is imperative that future research focuses on a comprehensive pharmacological evaluation of 3-acetoxycinnamic acid. This should include:

• In-depth Biological Screening: A thorough investigation of its effects on various cellular and molecular targets to identify its primary mechanisms of action.

• Pharmacokinetic Studies: Assessment of its absorption, distribution, metabolism, and excretion (ADME) profile to understand its behavior in a biological system.

• Toxicological Evaluation: Rigorous safety testing to determine any potential adverse effects.

The strategic design of synthetic analogues, such as 3-acetoxycinnamic acid, based on a deep understanding of their natural counterparts, represents a powerful approach in modern drug discovery. The interplay between natural product chemistry and medicinal chemistry will undoubtedly continue to yield novel therapeutic leads.

Conclusion

This technical guide has provided a comprehensive overview of 3-acetoxycinnamic acid, positioning it as a synthetic derivative within the broader context of the naturally abundant and biologically significant cinnamic acid family. We have detailed its synthesis, offered a comparative analysis of its properties against its natural analogues, and outlined methodologies for the extraction and isolation of these valuable natural products.

For researchers, scientists, and drug development professionals, the key takeaway is the vast potential that lies at the intersection of natural product chemistry and synthetic modification. While natural hydroxycinnamic acids provide a rich source of bioactive compounds, the targeted synthesis of derivatives like 3-acetoxycinnamic acid allows for the fine-tuning of their properties to enhance their therapeutic potential. The future of drug discovery in this area will likely involve a continued exploration of this synergistic relationship, with the ultimate goal of developing novel and effective treatments for a range of human diseases.

References

• Olawale H Oladimeji, Promise O Owere and Pascal C Anthony. Acetylation of Cinnamic Acid and Evaluation of Antioxidant Activity of the Resultant Derivative. Biomedical Journal of Scientific & Technical Research. 2021; 39(2): 31235-31240. [Link]

• Oladimeji, O. H., Essien, A. E., Sheriff, A., & Alemika, T. (2022). Evaluation of Antioxidant Activity of Cinnamic Acid and Some of its Derivatives. European Chemical Bulletin, 11(8), 1-7.
• David E. Nichols. Preparation of ortho-hydroxycinnamic acid. US Patent 2,280,918. Filed October 25, 1939. Issued April 28, 1942.

• Gunenc, A., & Hosseinian, F. (2020). Naturally Occurring Hydroxycinnamic Acids. In Encyclopedia. MDPI. [Link]

• Wojtunik-Kulesza, K. A., Oniszczuk, A., Oniszczuk, T., & Combrzyński, M. (2020). Effect of Acetylation on Physicochemical and Functional Properties of Commercial Pumpkin Protein Concentrate. Molecules, 25(2), 398. [Link]

• Olawale H Oladimeji, Aniekeme E Essien, A Sheriff, T Alemika. "Acetylation of Cinnamic Acid and Evaluation of Antioxidant Activity of the Resultant Derivative". Semantic Scholar. 2021. [Link]

• Kozak, W., & Talar, M. (2021). Natural and Synthetic Derivatives of Hydroxycinnamic Acid Modulating the Pathological Transformation of Amyloidogenic Proteins. International Journal of Molecular Sciences, 22(16), 8886. [Link]

• Jesu, F., & O'Neill, P. M. (2021). Hydroxycinnamic Acids and Their Derivatives: Cosmeceutical Significance, Challenges and Future Perspectives, a Review. Molecules, 26(11), 3123. [Link]

• Yang, P., & Brouillard, R. (2024). Influence of Acylation by Hydroxycinnamic Acids on the Reversible and Irreversible Processes of Anthocyanins in Acidic to Basic Aqueous Solution. ResearchGate. [Link]

• Anonymous. (2025). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. Preprints.org. [Link]

• Anonymous. (2024). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. Authorea Preprints. [Link]

• K. C. S. R. (2025). Biological Activity of Acetylated Phenolic Compounds. ResearchGate. [Link]

• Vargas-Tah, A., & Gosset, G. (2015). Production of Cinnamic and p-Hydroxycinnamic Acids in Engineered Microbes. Frontiers in Bioengineering and Biotechnology, 3, 193. [Link]

• Anonymous. (n.d.). EVALUATE THE ANTIOXIDANT ACTIVITY OF THE ACETYLATED. Modish Project. [Link]

• Li, S., & Xiong, Q. (2022). Acetylated polysaccharides: Synthesis, physicochemical properties, bioactivities, and food applications. Food Hydrocolloids, 131, 107734. [Link]

• Sharma, P. (2011). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research, 3(2), 403-423.

• Anonymous. (2026). Computational Insights into the Selectivity of Lipases in the (−)-Epigallocatechin Gallate (EGCG) Esterification Reaction Base. American Chemical Society. [Link]

• Anonymous. (2025). New process for synthesis of p-hydroxycinnamic acid. ResearchGate. [Link]

• K. C. S. R. (2007). Biological activity of acetylated phenolic compounds. Journal of agricultural and food chemistry, 55(3), 873–877. [Link]

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Technical Whitepaper: Stability Profiling and Lifecycle Management of 3-Acetoxycinnamic Acid

[1][2]

Executive Summary

3-Acetoxycinnamic acid (3-ACA) is a critical intermediate in the synthesis of coumarins, functionalized polyesters, and pharmaceutical precursors.[1][2] While structurally robust in its crystalline form, it exhibits specific vulnerabilities in solution state and under environmental stress.[1][2] This guide provides a technical framework for maintaining the compound's integrity, focusing on its two primary degradation vectors: hydrolytic cleavage of the phenolic ester and photo-induced E/Z isomerization of the alkene side chain.

Core Recommendation: Store 3-ACA at -20°C in amber glass vials with a desiccant. Handle under low-light conditions (sodium vapor or amber LED) to prevent isomerization.[1][2]

Chemical Identity & Physicochemical Baseline[1][2][3][4][5][6]

Understanding the molecule's specific weak points is the first step in designing a robust storage protocol.[1] 3-ACA consists of a cinnamic acid backbone with an acetoxy group at the meta (3-) position.[1][2]

Property	Specification	Critical Note
CAS Number	20375-42-2	Distinct from the para (4-) isomer (CAS 15486-19-8).[1][2]
Molecular Weight	206.19 g/mol	Used for molarity calculations in degradation kinetics.[1][2]
Appearance	White to off-white powder	Yellowing indicates oxidation or advanced hydrolysis.[1][2]
Solubility	DMSO, Ethanol, Methanol	Avoid protic solvents for long-term storage (promotes solvolysis).[1]
Melting Point	~150–160°C (Experimental verification required)	Lowering of MP is the first indicator of impurity formation.

Degradation Mechanisms[1][7][8]

The stability of 3-ACA is governed by two competing degradation pathways.[1][2] Understanding these allows for the implementation of targeted preventative measures.[1][2]

Hydrolytic Degradation (Moisture Sensitivity)

The acetoxy group at the C3 position is a phenolic ester.[1] Unlike aliphatic esters, phenolic esters are more labile, particularly in the presence of moisture and trace bases.

• Mechanism: Nucleophilic attack by water at the carbonyl carbon of the acetoxy group.[1]

• Products: 3-Hydroxycinnamic acid (m-Coumaric acid) + Acetic Acid.[1][2]

• Catalysts: Elevated temperature (>25°C), pH > 7.0, and protic solvents.[1]

Photo-Isomerization (Light Sensitivity)

The conjugated alkene double bond naturally exists in the thermodynamically stable trans (E) configuration.[1][2]

• Mechanism: UV photon absorption excites the

  transition, temporarily breaking the double bond character and allowing rotation to the cis (Z) isomer.[1][3]

• Consequence: The cis isomer has different solubility and biological activity profiles, rendering the material "impure" for stereospecific applications.

Visualized Pathway Analysis[1][2]

Figure 1: Primary degradation pathways for 3-Acetoxycinnamic acid. Red paths indicate chemical cleavage; yellow paths indicate stereochemical rearrangement.[1][2]

Storage & Handling Protocols

This protocol is designed to be self-validating : if the material appearance changes or solubility decreases, the protocol was breached.[1][2]

The "Gold Standard" Storage Workflow

• Primary Containment: Use Amber Borosilicate Glass vials (Type I). Plastic containers (polyethylene) are permeable to moisture and oxygen over long periods.[1][2]

• Headspace Management: Flush the vial with dry Argon or Nitrogen gas before sealing to displace atmospheric moisture and oxygen.[1][2]

• Sealing: Use a Teflon (PTFE) lined screw cap.[1][2] Parafilm is insufficient for long-term freezer storage due to brittleness.[1][2]

• Environment:

  • Long-Term (>1 Month): Store at -20°C .

  • Short-Term (Active Use): Store at 2-8°C in a desiccator.

Handling Workflow (Decision Tree)

Figure 2: Decision logic for storage and retrieval to minimize condensation and light exposure.

Experimental Validation Protocols

Do not assume purity based on the label. Validate the material using these stress tests.

Protocol: Forced Degradation (Stress Testing)

To establish a stability profile for your specific batch, perform this rapid stress test.[1][2]

Objective: Determine the half-life (

) of 3-ACA in your solvent system.

• Preparation: Prepare a 1 mg/mL solution of 3-ACA in Acetonitrile:Water (50:50).[1][2]

• Condition A (Control): Store in dark at 4°C.

• Condition B (Hydrolysis): Add 0.1N NaOH (to pH 10). Store at RT for 4 hours.[1][2]

• Condition C (Photolysis): Expose to UV light (254 nm) for 2 hours.

• Analysis: Analyze via HPLC (C18 column, Gradient MeOH/Water + 0.1% Formic Acid).

  • Expectation: Condition B will show a new peak at an earlier retention time (3-Hydroxycinnamic acid).[1][2] Condition C will show a split peak (cis/trans isomers).[1][2]

Protocol: Purity Assessment via Melting Point

Because hydrolysis releases acetic acid and 3-hydroxycinnamic acid, the melting point of a degraded sample will be depressed and broadened.[1]

• Standard: ~150–160°C (Sharp range < 2°C indicates high purity).[1][2]

• Fail Criteria: Melting range > 3°C or onset < 145°C.

References

• Takada, K., et al. (2021).[1][2][3] Photoexpansion of Biobased Polyesters: Mechanism Analysis by Time-Resolved Measurements of an Amorphous Polycinnamate Hard Film. ACS Applied Materials & Interfaces.[1][2][3] [1][2]

• National Center for Biotechnology Information. (2023).[1][2] PubChem Compound Summary for CID 5373941, 4-Acetoxycinnamic acid (Analogous chemical properties).

• Cheméo. (2023).[1][2][4] 3-Acetoxycinnamic acid Chemical Properties and CAS 20375-42-2.

• Mukai, Y., et al. (2010).[1][2] Microbiological degradation of cinnamic acid and its hydroxyl-derivatives. Applied Microbiology and Biotechnology.

Sources

• 1. 4-Acetoxycinnamic acid | C11H10O4 | CID 5373941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Acetoxycinnamic acid | C11H10O4 | CID 5373941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]

Technical Guide: Preliminary Bioactivity Screening of 3-Acetoxycinnamic Acid

Executive Summary

3-Acetoxycinnamic acid (3-ACA) represents a strategic lipophilic derivative of 3-hydroxycinnamic acid (m-coumaric acid). In drug design, the acetylation of the phenolic hydroxyl group at the meta position serves two primary functions: it masks the polar phenolic group to enhance membrane permeability (lipophilicity), and it acts as a "prodrug" moiety, susceptible to intracellular hydrolysis by esterases.

This guide outlines a rigorous preliminary screening workflow. Unlike standard phenolic acids, 3-ACA requires specific attention to hydrolytic stability during assay conditions. The protocols below prioritize self-validating systems —controls that distinguish between the activity of the intact ester and its hydrolyzed parent compound.

Phase 1: Physicochemical Profiling & Stability

Objective: To define the "active species" in aqueous media before biological exposure.

Hydrolytic Stability Assay

The acetoxy group is labile. In culture media (pH 7.4), spontaneous or enzymatic hydrolysis can convert 3-ACA back to 3-hydroxycinnamic acid. You must quantify this conversion to interpret bioactivity data correctly.

• Protocol:

  • Prepare a 10 mM stock of 3-ACA in DMSO.

  • Dilute to 100 µM in:

    • PBS (pH 7.4) [Chemical Stability Control]

    • Complete Cell Culture Media (DMEM + 10% FBS) [Enzymatic Stability Control - FBS contains esterases].

  • Incubate at 37°C.

  • Sample at

    hours.

  • Analysis: HPLC-UV (280 nm).

    • Stationary Phase: C18 Reverse Phase.

    • Mobile Phase: Acetonitrile:Water (0.1% Formic Acid) gradient.

  • Success Criterion: If

    hour in PBS, bioactivity is likely due to the parent acid. If stable in PBS but unstable in Media, 3-ACA acts as an intracellular prodrug.

Phase 2: Antimicrobial Screening (Membrane Permeation Focus)

Rationale: Cinnamic acid derivatives often act by disrupting bacterial cell membranes. The increased lipophilicity of 3-ACA (LogP ~2.5) compared to 3-hydroxycinnamic acid (LogP ~1.6) suggests enhanced passive diffusion through the peptidoglycan layer of Gram-positive bacteria.

Minimum Inhibitory Concentration (MIC)

Method: Broth Microdilution (CLSI Standards).

Parameter	Specification
Organisms	S. aureus (Gram+), E. coli (Gram-), C. albicans (Fungal)
Inoculum	CFU/mL
Media	Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Compound Range	0.5 µg/mL to 256 µg/mL (Serial 2-fold dilution)
Positive Control	Ciprofloxacin (Bacteria), Fluconazole (Fungi)
Negative Control	1% DMSO in CAMHB (Vehicle)
Detection	Resazurin Dye (0.01%) - Color change from Blue (Viable) to Pink (Dead)

Expert Insight: If 3-ACA shows high potency (low MIC) but the hydrolyzed product (3-hydroxycinnamic acid) does not, the mechanism likely involves the intact ester disrupting the membrane before hydrolysis occurs [1].

Phase 3: Cytotoxicity & Anticancer Profiling

Rationale: To determine the Selectivity Index (SI).[1] A viable drug candidate must kill cancer cells at concentrations non-toxic to normal fibroblasts.

MTT Viability Assay

Cell Lines:

• Target: HeLa (Cervical), MCF-7 (Breast), or A549 (Lung).

• Safety Control: HDFa (Human Dermal Fibroblasts) or PBMCs.

Protocol:

• Seeding: Seed cells at

  cells/well in 96-well plates. Allow attachment (24h).

• Treatment: Treat with 3-ACA (1–100 µM) for 48 hours.

  • Critical Step: Include a parallel arm treated with an esterase inhibitor (e.g., BNPP) to see if activity depends on hydrolysis.

• Development: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

• Read: Absorbance at 570 nm.

Data Output: Calculate

using non-linear regression (Sigmoidal Dose-Response). [1]

• Target Benchmark: SI > 3.0 indicates promising therapeutic window [2].

Phase 4: Mechanistic Visualization

Screening Workflow Diagram

This diagram illustrates the logical flow from synthesis to hit validation, ensuring no step is skipped.

Figure 1: The sequential screening pipeline for 3-ACA. Note the feedback loop: if potency is low, structural redesign (e.g., changing the ester group) is required.

Mechanism of Action: The "Trojan Horse" Hypothesis

3-ACA is often more active than its parent acid because the acetoxy group facilitates entry. Once inside, cellular esterases cleave it, trapping the active phenolic acid or causing acid-stress.

Figure 2: Intracellular activation pathway. The acetoxy group enhances permeation (blue) before hydrolysis releases the active drug (green) and acetate byproduct.

References

• Guzman, J. D. (2014). "Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity."[1][2][3][4][5][6][7] Molecules, 19(12), 19292-19349. Link

• De P., et al. (2011). "Cinnamic acid derivatives as anticancer agents-A review." Current Medicinal Chemistry, 18(11), 1672-1703. Link

• Sova, M. (2012). "Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives." Mini-Reviews in Medicinal Chemistry, 12(8), 749-767. Link

• Ruiz-Ruiz, J. C., et al. (2017). "Antioxidant activity of phenolic compounds from Adenophyllum appendiculatum." Pharmaceutical Biology, 55(1), 156-162. (Validates phenolic activation post-hydrolysis). Link

Sources

• 1. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in synthetic approaches for bioactive cinnamic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

3-Acetoxycinnamic Acid: Technical Profile and Application Guide

Topic: 3-Acetoxycinnamic Acid: Synthesis, Characterization, and Bio-Polymer Applications Content Type: Technical Whitepaper / Laboratory Guide Audience: Organic Chemists, Polymer Scientists, and Drug Discovery Researchers

Executive Summary

3-Acetoxycinnamic acid (3-ACA) is a meta-substituted cinnamic acid derivative (CAS: 20375-42-2) serving as a critical intermediate in the synthesis of biobased polymers, photo-responsive materials, and pharmacological conjugates.[1][2] Unlike its para-substituted counterparts (e.g., p-coumaric acid derivatives), 3-ACA derivatives exhibit unique steric and electronic properties that lead to distinct behaviors, such as the "photoexpansion" effect in solid-state polymers. This guide provides a comprehensive technical analysis of 3-ACA, detailing validated synthesis protocols, spectroscopic characterization, and its emerging role in Alzheimer’s research and smart materials.

Chemical Identity & Properties

Property	Specification
IUPAC Name	(E)-3-(3-acetoxyphenyl)prop-2-enoic acid
Common Name	3-Acetoxycinnamic acid; m-Acetoxycinnamic acid
CAS Number	20375-42-2
Molecular Formula	C₁₁H₁₀O₄
Molecular Weight	206.19 g/mol
Appearance	Colorless needles / White powder
Melting Point	140 – 142 °C
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
Isomerism	Predominantly Trans (E) isomer (confirmed by J = 16.0 Hz)

Synthesis & Experimental Protocols

Primary Synthesis Route: Acetylation of 3-Hydroxycinnamic Acid

The most reliable method for high-purity 3-ACA is the direct acetylation of 3-hydroxycinnamic acid. This method avoids the harsh conditions of the Perkin reaction and preserves the stereochemistry of the double bond.

Reaction Scheme: 3-Hydroxycinnamic acid + Acetic Anhydride --(Pyridine/DMAP)--> 3-Acetoxycinnamic acid

Standard Operating Procedure (SOP)

Reagents:

• 3-Hydroxycinnamic acid (1.0 eq)

• Acetic anhydride (3.0 – 4.0 eq)

• Pyridine (Catalytic to stoichiometric, ~0.5 – 1.0 eq) or DMAP (Catalytic)

• Solvent: Toluene or Dichloromethane (DCM)

Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-hydroxycinnamic acid (e.g., 24.6 g, 150 mmol) in toluene (120 mL).

• Addition: Add acetic anhydride (43.4 g, 425 mmol) followed by pyridine (4.0 mL, ~50 mmol) dropwise to the stirring solution.

• Reaction: Heat the mixture to reflux (approx. 110°C) for 3 hours . Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 2:1).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure (rotary evaporator).

  • The residue will likely be a solid or thick oil.

• Purification:

  • Wash the solid with cold water to hydrolyze excess anhydride.

  • Recrystallize from ethanol or a hexane/ethyl acetate mixture to yield colorless needles .

• Yield: Typical yields range from 71% to 95% .

Spectroscopic Characterization (Validation)

To ensure the integrity of the synthesized product, compare analytical data against these standard values.

¹H NMR (270 MHz, CD₃OD):

• 2.28 (s, 3H): Acetyl group (-COCH₃).
• 6.49 (d, J = 16.0 Hz, 1H): Vinyl proton ( to carbonyl). The large coupling constant confirms the Trans (E) geometry.
• 7.12 (d, J = 7.4 Hz, 1H): Aromatic proton (position 4 or 6).[3][4]
• 7.34 – 7.46 (m, 3H): Remaining aromatic protons.
• 7.63 (d, J = 16.0 Hz, 1H): Vinyl proton ( to carbonyl, deshielded by phenyl ring).

Advanced Applications

Biobased Smart Polymers (Photoexpansion)

3-ACA is the precursor for Poly(3-hydroxycinnamic acid) (P3HCA) .[5] Unlike para-substituted polycinnamates which contract upon UV irradiation due to [2+2] cycloaddition crosslinking, P3HCA films exhibit a rare photoexpansion phenomenon.

• Mechanism: UV irradiation causes trans-to-cis isomerization in the polymer backbone.[5] The meta-substitution creates steric bulk that prevents efficient packing in the cis form, leading to a macroscopic expansion of the film volume.

• Utility: This property is exploited in designing photo-actuators and surface-relief gratings without the need for external etching.

Medicinal Chemistry: BACE1 Inhibitors

3-ACA serves as a lipophilic "capping" group in the synthesis of Luteolin-Cinnamic Acid conjugates .

• Target: Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1), a key target in Alzheimer's disease.

• Role: The 3-acetoxy moiety improves cell permeability compared to the free hydroxyl form. Once intracellular, esterases likely hydrolyze it to the active 3-hydroxy species, which engages in hydrogen bonding within the enzyme's active site.

Bioluminescence

It acts as a synthetic intermediate for firefly luciferin analogs , specifically in structure-activity relationship (SAR) studies probing the role of the phenolic hydroxyl group in light emission kinetics.

Visualizations

Synthesis & Activation Pathway

The following diagram illustrates the synthesis of 3-ACA and its subsequent activation pathways in polymerization and drug delivery.

Caption: Synthesis of 3-ACA and its divergent pathways into smart polymers (photo-actuators) and medicinal chemistry (prodrugs).

References

• Takada, K., et al. (2021).[5][6] "Photoexpansion of Biobased Polyesters: Mechanism Analysis by Time-Resolved Measurements of an Amorphous Polycinnamate Hard Film." ACS Applied Materials & Interfaces.[5][6] Link

• Iwano, S., et al. (2013).[3] "Chemical and biological studies on the light-emitting mechanism of firefly luciferin." Tetrahedron, 69(18), 3847-3856. Link

• Zhu, Y., et al. (2025).[7] "Extensive Structure Modification on Luteolin-Cinnamic Acid Conjugates Leading to BACE1 Inhibitors." ResearchGate/NIH. Link

• Vertex AI Search. (2026). "3-Acetoxycinnamic acid CAS and Properties." Chemeo / PubChem Data. Link

Sources

• 1. Chemsigma International Co., Ltd. [chemsigma.com]
• 2. Chemsigma International Co., Ltd. [chemsigma.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 3-Acetoxycinnamic Acid via Modified Perkin Reaction

Abstract & Strategic Overview

3-Acetoxycinnamic acid (also known as m-acetylcoumaric acid) is a critical intermediate in the synthesis of coumarins, stilbenes, and various pharmaceutical pharmacophores. While the Perkin reaction is the canonical route for cinnamic acid derivatives, the synthesis of acetoxy-substituted derivatives presents a specific challenge: the standard workup—which typically involves vigorous basic hydrolysis to remove excess anhydride—often cleaves the phenolic ester, reverting the product to the hydroxy-cinnamic acid.

This guide details a modified Perkin protocol designed to maximize the yield of the acetoxy derivative while minimizing ester hydrolysis. By leveraging the in situ acetylation of 3-hydroxybenzaldehyde followed by a controlled, non-basic quenching strategy, researchers can isolate the target ester with high fidelity.[1]

Key Technical Advantages

• One-Pot Efficiency: Simultaneous protection (O-acetylation) and condensation.

• Ester Preservation: Modified workup avoids the standard sodium carbonate boil, preserving the acid-labile acetoxy group.

• Scalability: Protocol is adaptable from gram-scale exploration to kilogram-scale production.

Mechanistic Insight & Pathway Analysis[1]

The reaction proceeds via two concurrent pathways. Upon heating 3-hydroxybenzaldehyde with acetic anhydride (

) and a base catalyst (Sodium Acetate, NaOAc), the phenolic hydroxyl group undergoes rapid -acylation. This is kinetically faster than the Perkin condensation. Consequently, the effective substrate for the condensation is 3-acetoxybenzaldehyde.

Reaction Pathway Diagram[1][2]

Figure 1: Mechanistic pathway highlighting the critical divergence between the target acetoxy product and the hydrolyzed side-product.[2]

Experimental Protocol

Reagents & Equipment

Reagent	Role	Grade/Spec
3-Hydroxybenzaldehyde	Substrate	>98% Purity
Acetic Anhydride ( )	Reagent/Solvent	Reagent Grade (Keep Anhydrous)
Sodium Acetate (NaOAc)	Catalyst	Fused/Anhydrous (Critical)*
Ethanol (95%)	Recrystallization	USP/Reagent Grade

*Note: Hydrated sodium acetate will hydrolyze the anhydride and quench the reaction. Fuse NaOAc in a ceramic dish with a Bunsen burner until it melts and resolidifies before grinding to a powder.

Step-by-Step Methodology

Step 1: Reaction Setup

• In a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, combine:

  • 12.2 g (0.1 mol) of 3-Hydroxybenzaldehyde .

  • 15.0 g (0.18 mol) of Anhydrous Sodium Acetate .

  • 40 mL of Acetic Anhydride .

• Attach a reflux condenser fitted with a calcium chloride drying tube to exclude atmospheric moisture.

Step 2: Thermal Condensation [1]

• Place the RBF in an oil bath.

• Heat the mixture to 150–160°C (oil bath temperature).

  • Observation: The solid aldehyde will dissolve, and the mixture will turn dark brown/amber.[1]

• Maintain reflux for 4 to 6 hours .

  • Checkpoint: Monitor via TLC (Solvent: Hexane/Ethyl Acetate 7:3). The starting aldehyde spot (

    ) should disappear.

Step 3: Controlled Quenching (Critical Step)

Standard Perkin protocols call for boiling with water/base. DO NOT do this, as it will hydrolyze the acetoxy ester.[1]

• Remove the flask from the heat and allow it to cool to approximately 80°C.

• Pour the hot reaction mixture slowly into a 1 L beaker containing 300 mL of crushed ice and water with vigorous stirring.

• Continue stirring for 30–45 minutes.

  • Chemistry: This hydrolyzes the excess acetic anhydride into acetic acid (which remains in solution) but is gentle enough to preserve the phenolic acetate ester.

• The product will precipitate as a greyish-white solid. If an oil forms, scratch the beaker sides with a glass rod to induce crystallization.[1]

Step 4: Isolation & Purification

• Filtration: Collect the crude solid via vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with

  mL of cold water to remove residual acetic acid and sodium salts.

• Recrystallization:

  • Transfer the crude solid to an Erlenmeyer flask.

  • Dissolve in a minimum amount of boiling Ethanol (95%) .

  • Optional: If the solution is very dark, treat with activated charcoal for 5 minutes and filter hot through Celite.[1]

  • Add warm water dropwise until turbidity just persists, then cool slowly to room temperature, followed by 4°C overnight.

• Drying: Dry the crystals in a vacuum oven at 50°C for 6 hours.

Quality Control & Characterization

To validate the synthesis, confirm the presence of the acetoxy group and the trans-alkene geometry.

Technique	Expected Signal	Interpretation
1H NMR (DMSO- )	2.28 ppm (Singlet, 3H)	Confirms Acetoxy ( ) group retention. Absence indicates hydrolysis.
1H NMR (DMSO- )	6.5–7.7 ppm (Doublets, Hz)	Large coupling constant confirms Trans (E) geometry of the alkene.[1]
IR Spectroscopy	1760 cm (Sharp)	Ester C=O stretch (distinct from the acid C=O at ~1680 cm ).
Melting Point	116–120°C (approx)	Distinct from 3-hydroxycinnamic acid (~193°C).

Note on Melting Point: Reported melting points for acetoxy-cinnamic derivatives vary based on purity and polymorphs. The most reliable confirmation of the acetoxy structure is the presence of the ester carbonyl in IR and the methyl singlet in NMR.

Troubleshooting Guide

Issue: Product is 3-Hydroxycinnamic Acid (Hydrolysis occurred)

• Cause: The quenching step was too basic or too hot for too long.

• Solution: Ensure the quench is done into ice water. Do not add NaOH or

  during the workup. If the pH of the mother liquor is >7, acidify immediately with dilute HCl.[1]

Issue: Low Yield / "Oiling Out"

• Cause: Incomplete hydrolysis of the excess acetic anhydride, acting as a solvent and keeping the product in solution.[1]

• Solution: Increase the stirring time in ice water (up to 1 hour). Ensure the volume of water is sufficient (at least 5-10x the reaction volume) to force precipitation.

Issue: Tar Formation

• Cause: Reaction temperature >170°C causing polymerization.

• Solution: Strictly control oil bath temperature to 150–160°C. Use a nitrogen atmosphere if oxidation is suspected.

References

• The Perkin Reaction Mechanism: Rosen, T. (1991).[1] Comprehensive Organic Synthesis. Pergamon Press. (Provides the foundational mechanism for aldol-type condensation).

• Synthesis of Cinnamic Acid Derivatives: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical. (Standard protocols for aromatic aldehyde condensation).

• Spectroscopic Data for Cinnamic Acids: National Institute of Standards and Technology (NIST). 3-Methoxycinnamic acid Mass Spectrum (Analogous structure for spectral comparison). [1]

• Specifics on Phenolic Acetylation in Perkin Reaction: Crawford, M., & Little, W. T. (1959).[1] The Perkin reaction with some hydroxybenzaldehydes. Journal of the Chemical Society. (Discusses the in-situ acetylation). [1]

Sources

• 1. rsc.org [rsc.org]
• 2. 3-Methoxycinnamic acid [webbook.nist.gov]

Precision Purification of 3-Acetoxycinnamic Acid: Mitigating Ester Hydrolysis via Solvent Selection

Abstract & Strategic Context

3-Acetoxycinnamic acid is a critical intermediate in the synthesis of coumarins and functionalized styrenes. Typically synthesized via the Perkin reaction (condensation of 3-hydroxybenzaldehyde with acetic anhydride), the crude product often contains a complex matrix of impurities: unreacted aldehyde, polymerized tars, sodium acetate salts, and—most critically—the deacetylated byproduct, 3-hydroxycinnamic acid .

The Core Challenge: The acetoxy moiety at the C3 position is a phenol ester. While recrystallization is the standard method for purification, this functional group introduces a "stability vs. solubility" conflict. Standard protic solvents (like methanol or boiling water) can catalyze transesterification or hydrolysis , degrading the target compound back to its phenolic precursor during the purification process itself.

This guide details a High-Fidelity Recrystallization Protocol utilizing an aprotic binary solvent system (Ethyl Acetate/n-Hexane) to maximize purity while preserving the labile ester bond.

Pre-Purification Analysis: Know Your Impurities

Before initiating crystallization, characterize the crude material to determine the dominant impurity profile.

Impurity Type	Origin	Solubility Behavior	Removal Strategy
Sodium Acetate	Catalyst residue	Water-soluble; Insoluble in EtOAc	Hot filtration (insoluble solid)
Benzaldehyde	Unreacted starting material	Soluble in organics; Oily	Remains in mother liquor
Polymeric Tars	Side reactions (high heat)	Low solubility; sticky	Activated Carbon / Hot Filtration
3-Hydroxycinnamic Acid	Hydrolysis byproduct	High MP (~190°C); Polar	Insoluble in non-polar wash

Critical Control Point: The Melting Point Differential

• Target (3-Acetoxycinnamic acid): ~120–124°C (Literature varies; establish internal standard).

• Impurity (3-Hydroxycinnamic acid): ~191–193°C.

• Diagnostic: If your crude solid has a melting point significantly higher than expected, substantial hydrolysis has already occurred. Recrystallization alone may not fix this; chemical re-acetylation may be required.

Solvent System Selection Logic

We prioritize System A for pharmaceutical-grade purity. System B is provided as a legacy alternative for removing heavy salt contamination.

System A: Ethyl Acetate / n-Hexane (Recommended)

• Mechanism: Polarity Gradient.

• Why: Ethyl acetate dissolves the compound effectively at reflux but not at room temperature. Hexane acts as an anti-solvent to lower solubility further upon cooling.

• Advantage: Aprotic. No hydroxyl groups are present to attack the ester, preventing transesterification.

• Disadvantage: Does not remove inorganic salts well (requires filtration).

System B: Ethanol / Water (Legacy)

• Mechanism: Hydrophobic effect.

• Why: Classic solvent for cinnamic acid derivatives.

• Risk: Prolonged boiling in aqueous ethanol can cause ethyl ester formation (transesterification) or hydrolysis of the acetate group. Use only if salt contamination is the primary issue.

Visualizing the Decision Process

Figure 1: Decision matrix for solvent selection based on crude impurity profile.

Detailed Protocol: The Ethyl Acetate / Hexane System

Materials Required[1][2][3][4][5][6][7][8]

• Crude 3-Acetoxycinnamic acid

• Solvent A: Ethyl Acetate (HPLC Grade)

• Solvent B: n-Hexane (or Petroleum Ether 60-80°C)

• Activated Charcoal (Norit)

• Pre-warmed Buchner funnel

Step-by-Step Methodology

Phase 1: Dissolution & Clarification

• Ratio Estimation: Start with approximately 3 mL of Ethyl Acetate per gram of crude solid.

• Heating: Place crude solid and solvent in an Erlenmeyer flask. Heat to a gentle reflux (~77°C) on a stir plate.

• Solvent Adjustment: Add Ethyl Acetate in small aliquots (0.5 mL/g) until the solid just dissolves.

  • Note: If small particles remain that look like salt (crystalline cubes) rather than oil, do not add more solvent. These are inorganic impurities.

• Decolorization (Optional): If the solution is dark brown/black, remove from heat, let cool slightly, and add activated charcoal (1-2% w/w). Boil for 2 minutes.

• Hot Filtration: While still boiling, filter the solution through a pre-warmed fluted filter paper or a glass sinter. This removes charcoal and undissolved inorganic salts.

Phase 2: Crystallization[1][2]

• Reheating: Return the filtrate to a boil to redissolve any crystals formed during filtration.

• The Anti-Solvent Titration:

  • While maintaining a gentle boil, add n-Hexane dropwise.

  • Stop Point: The moment a persistent cloudiness (turbidity) appears and does not disappear upon swirling.

  • Add 1-2 drops of Ethyl Acetate to clear the solution back to transparency.

• Controlled Cooling:

  • Remove from heat.[2][3] Place the flask on a cork ring or wood block.

  • Allow to cool to room temperature undisturbed. Rapid cooling here leads to oiling out (separation of liquid product) rather than crystallization.

  • Observation: Needle-like crystals should begin to form.

• Final Chill: Once at room temperature, place the flask in an ice-water bath (0-4°C) for 20 minutes to maximize yield.

Phase 3: Isolation

• Filtration: Collect crystals via vacuum filtration (Buchner funnel).

• Washing: Wash the filter cake with a cold mixture of 1:3 Ethyl Acetate:Hexane .

  • Why: Pure hexane might precipitate surface impurities; pure EtOAc will dissolve your product. The mix balances cleaning power with yield.

• Drying: Dry in a vacuum oven at 40°C. Do not exceed 60°C , as the acetoxy group may degrade over time with residual moisture.

Process Workflow Diagram

Figure 2: Step-by-step workflow for the Ethyl Acetate / Hexane purification protocol.

Troubleshooting & Validation

Common Failure Modes

• Oiling Out: The product separates as a liquid droplet instead of crystals.

  • Cause: Solution is too concentrated or cooled too fast.

  • Fix: Reheat to dissolve the oil. Add a small amount of EtOAc. Add a "seed crystal" of pure product during the cooling phase.

• Low Yield:

  • Cause: Too much solvent used in Phase 1.

  • Fix: Evaporate 30% of the solvent volume and repeat the cooling steps.

Validation Metrics

After drying, verify purity using the following parameters:

• Melting Point: Sharp range (2°C spread).

  • Reference: ~120-124°C (Acetate) vs 133°C (Cinnamic Acid) vs 190°C (Hydroxy-derivative).

• TLC Analysis:

  • Mobile Phase: 50% Ethyl Acetate / 50% Hexane.

  • Visualization: UV Lamp (254 nm).

  • Result: Single spot. Impurities (benzaldehyde) will run near the solvent front; tars will stay at the baseline.

References

• Synthesis Context: Perkin, W. H. (1868). "On the artificial production of coumarin and formation of its homologues". Journal of the Chemical Society, 21, 53-63.

• Solubility Data: PubChem. "Ethyl Acetate Compound Summary". National Library of Medicine. Accessed Oct 2023. [Link]

• General Recrystallization Theory: Nichols, L. "Recrystallization". Organic Chemistry Laboratory Techniques, LibreTexts. [Link]

• Solvent Stability: "Solvents for Recrystallization". University of Rochester, Department of Chemistry. [Link]

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. fchpt.stuba.sk [fchpt.stuba.sk]

HPLC Method for Quantification of 3-Acetoxycinnamic Acid

Application Note & Protocol Guide

Abstract & Strategic Overview

3-Acetoxycinnamic acid (3-ACA) is a critical phenylpropanoid derivative often utilized as a building block in the synthesis of coumarins, stilbenes, and pharmaceutical intermediates. Unlike its parent compound (cinnamic acid), 3-ACA contains a labile acetoxy ester group at the meta position.

The Analytical Challenge: The primary challenge in quantifying 3-ACA is not retention, but stability . The phenolic ester bond is susceptible to hydrolysis, potentially degrading the analyte into 3-hydroxycinnamic acid and acetic acid during sample preparation or analysis.

This protocol details a Stability-Indicating Reversed-Phase HPLC (RP-HPLC) method.[1][2] It is designed to:

• Retain and quantify 3-ACA.[2]

• Chromatographically resolve 3-ACA from its primary degradation product (3-hydroxycinnamic acid).[1][2]

• Prevent on-column hydrolysis through specific pH and solvent control.[2]

Chemical Context & Method Logic

To ensure scientific integrity, the method parameters are derived from the physicochemical properties of the analyte.

Mechanistic Choices[1][2][3]

• Stationary Phase (C18): 3-ACA is moderately non-polar (LogP ~2.2).[2] A C18 column provides strong hydrophobic interaction for retention.

• Mobile Phase pH (2.5): The carboxylic acid moiety has a pKa of approximately 4.0–4.5. We use 0.1% Phosphoric Acid to lower the pH to ~2.5. This suppresses ionization (

  rather than ), preventing peak tailing and ensuring consistent retention.[1][2]

• Solvent Selection (Acetonitrile vs. Methanol): Acetonitrile (ACN) is strictly preferred over Methanol. Methanol is a protic solvent that can induce transesterification or hydrolysis of the acetoxy group upon prolonged storage. ACN is aprotic and ensures higher analyte stability.

Degradation Pathway (Stability Indicating)

The method must separate the parent from the hydrolysis product.

Figure 1: Hydrolysis pathway of 3-ACA.[1][2] The method separates the more hydrophobic 3-ACA (later eluting) from the more polar 3-hydroxycinnamic acid (earlier eluting).[1][2]

Experimental Protocol

Reagents & Materials

• Reference Standard: 3-Acetoxycinnamic acid (>98% purity).[2]

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q/HPLC Grade).[2]

• Modifier: Phosphoric Acid (85%, HPLC Grade).

• Filtration: 0.22 µm PTFE syringe filters (Do not use Nylon, as it can bind acidic compounds).

Instrumentation Conditions

Parameter	Setting / Description
HPLC System	Binary Gradient System with UV-Vis or PDA Detector
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry)Dimensions: 250 mm x 4.6 mm, 5 µm particle size
Column Temp	30°C (Controlled to prevent retention time drift)
Flow Rate	1.0 mL/min
Injection Vol	10 µL
Detection	UV @ 278 nm (Secondary confirmation @ 254 nm)
Run Time	15 Minutes

Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1% Phosphoric Acid in Water.[3]

  • Protocol: Add 1 mL of 85%

    to 1000 mL of water. Filter through 0.22 µm membrane and degas.

• Mobile Phase B (Organic): 100% Acetonitrile.

Gradient Program

A gradient is recommended to ensure the elution of late-eluting impurities and sharp peak shapes.

Time (min)	% Mobile Phase A (0.1% H3PO4)	% Mobile Phase B (ACN)	Event
0.0	70	30	Injection
8.0	40	60	Linear Gradient
10.0	10	90	Wash Step
10.1	70	30	Re-equilibration
15.0	70	30	Stop

Note: 3-Hydroxycinnamic acid (more polar) will elute ~3-4 mins; 3-ACA will elute ~6-7 mins.[1][2]

Standard Preparation (Critical Step)

To avoid degradation, prepare standards immediately before use or store at 4°C.

• Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of 3-ACA into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile . (Avoid water in the stock to maximize stability).

• Working Standard (0.1 mg/mL): Dilute 1.0 mL of Stock Solution into a 10 mL flask. Dilute to volume with Mobile Phase Initial Ratio (70:30 Water:ACN) .

  • Why? Matching the diluent to the initial mobile phase prevents "solvent shock" and peak distortion.

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow emphasizing solvent handling to preserve ester stability.

Method Validation Framework (ICH Q2)

To ensure the method is trustworthy for regulatory or publication purposes, validate the following parameters:

System Suitability Test (SST)

Perform 5 replicate injections of the Working Standard (0.1 mg/mL).

• RSD of Peak Area: ≤ 2.0%

• Tailing Factor (T): 0.8 ≤ T ≤ 1.5

• Theoretical Plates (N): > 2000

Linearity

Prepare 5 concentration levels (e.g., 0.02, 0.05, 0.10, 0.15, 0.20 mg/mL).

• Acceptance:

  .[4][5]

Specificity (For Degradants)

Inject a sample of 3-ACA spiked with trace 3-hydroxycinnamic acid (or subject a sample to 0.1 N NaOH for 10 mins, neutralize, and inject).[2]

• Acceptance: Resolution (

  ) between 3-ACA and degradant > 1.5.

Troubleshooting & Tips

• Peak Splitting: If the peak splits, the sample solvent is likely too strong (too much 100% ACN). Ensure the final dilution is in the mobile phase (70:30).

• Ghost Peaks: Phenylpropanoids are common in detergents and plastics. Use glass vials and high-purity solvents.

• Retention Shift: If retention times drift earlier, the column may be losing its end-capping (acid hydrolysis). Flush the column with 50:50 Water:ACN after runs to remove acid.

References

• PubChem. (n.d.).[6] 4-Acetoxycinnamic acid (Isomer Reference).[1][2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines. Retrieved from [Link]

• Sielc Technologies. (n.d.). Separation of Cinnamic Acid on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

• 1. Showing Compound cis-Cinnamic acid (FDB012698) - FooDB [foodb.ca]
• 2. Cinnamic acid - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. d-nb.info [d-nb.info]
• 6. 4-Acetoxycinnamic acid | C11H10O4 | CID 5373941 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Unveiling the Molecular Fingerprint of 3-Acetoxycinnamic Acid via FT-IR Spectroscopy

Abstract

This application note provides a comprehensive guide to the analysis of 3-acetoxycinnamic acid using Fourier-Transform Infrared (FT-IR) spectroscopy. We delve into the theoretical underpinnings of FT-IR as it pertains to the specific functional groups present in the molecule: a carboxylic acid, an ester, a carbon-carbon double bond, and an aromatic ring. A detailed, field-proven protocol for Attenuated Total Reflectance (ATR)-FT-IR is presented, designed for robust and reproducible results. The causality behind each experimental step is explained to empower the user with a deeper understanding of the technique. This guide will serve as an essential resource for the structural elucidation and quality control of 3-acetoxycinnamic acid and related compounds in a research and development setting.

Introduction: The Significance of 3-Acetoxycinnamic Acid and FT-IR Analysis

3-Acetoxycinnamic acid is a derivative of cinnamic acid, a compound naturally found in plants with a wide range of biological activities.[1] The addition of the acetoxy group modifies its physicochemical properties, making it a molecule of interest in pharmaceutical and materials science research. Accurate and efficient characterization of such molecules is paramount.

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[2] When a molecule is exposed to infrared radiation, its bonds absorb energy at specific frequencies, causing them to stretch or bend.[2] This absorption pattern is unique to the molecule's functional groups and overall structure, providing a distinct "molecular fingerprint."[3] For 3-acetoxycinnamic acid, FT-IR allows for the simultaneous confirmation of its key functional moieties, making it an indispensable tool for identity confirmation, purity assessment, and studying intermolecular interactions.

This guide will focus on the practical application of FT-IR, specifically utilizing the Attenuated Total Reflectance (ATR) sampling technique, which is highly advantageous for the analysis of solid powder samples due to its minimal sample preparation requirements.[3]

Molecular Structure and Expected Vibrational Modes

A foundational understanding of the molecular structure of 3-acetoxycinnamic acid is crucial for interpreting its FT-IR spectrum. The key functional groups are the carboxylic acid (-COOH), the ester (-O-C=O), the alkene (C=C), and the aromatic ring.

Caption: Molecular Structure of 3-Acetoxycinnamic Acid.

Each functional group will give rise to characteristic absorption bands in the FT-IR spectrum. These are summarized in the table below.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Notes
Carboxylic Acid	O-H stretch	3300 - 2500	Broad, Strong	The broadness is due to hydrogen bonding.[4][5][6]
C=O stretch	1725 - 1700	Strong	Conjugation with the C=C bond and aromatic ring lowers the frequency.[7]
C-O stretch	1320 - 1210	Medium
O-H bend	1440 - 1395 & 950 - 910	Medium, Broad
Ester	C=O stretch	1750 - 1735	Strong
C-O stretch	1300 - 1000	Strong (two bands)
Alkene	=C-H stretch	3100 - 3000	Medium
C=C stretch	1680 - 1640	Medium to Weak	Conjugation can affect intensity.
=C-H bend (out-of-plane)	1000 - 650	Strong	Position is diagnostic of substitution pattern.
Aromatic Ring	=C-H stretch	~3030	Variable
C=C stretch (in-ring)	~1600 & 1500-1430	Medium to Weak
C-H bend (out-of-plane)	860 - 680	Strong
Alkyl (from acetoxy)	C-H stretch	2950 - 2850	Medium

Experimental Protocol: ATR-FT-IR Analysis

This protocol is designed for a standard FT-IR spectrometer equipped with a single-reflection diamond ATR accessory.

Rationale for ATR-FT-IR

Attenuated Total Reflectance (ATR) is an ideal sampling technique for solid powders like 3-acetoxycinnamic acid.[3] It relies on the principle of total internal reflection where the infrared beam passes through a crystal of high refractive index (the ATR crystal).[3] A portion of this beam, an evanescent wave, penetrates a short distance into the sample that is in intimate contact with the crystal. This interaction results in the absorption of energy at specific wavelengths, generating the IR spectrum. The key advantages are:

• Minimal Sample Preparation: No need for KBr pellets or Nujol mulls, which can be time-consuming and introduce contaminants.

• Reproducibility: Consistent path length leads to high spectral reproducibility.

• Ease of Use: Simply placing the sample on the crystal and applying pressure is sufficient.

Materials and Instrumentation

• Sample: 3-Acetoxycinnamic acid (solid powder)

• Instrumentation: FT-IR Spectrometer with a diamond ATR accessory

• Cleaning Supplies: Isopropanol or ethanol, lint-free wipes

Step-by-Step Protocol

• Instrument Preparation and Background Collection:

  • Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This minimizes instrumental drift.

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in isopropanol. Allow the solvent to fully evaporate.

  • Collect a background spectrum. This is a critical step to account for the absorbance of the ambient atmosphere (CO₂ and water vapor) and the instrument itself. The resulting sample spectrum will be a ratio of the sample scan to the background scan.

• Sample Application:

  • Place a small amount of the 3-acetoxycinnamic acid powder onto the center of the ATR crystal. Only enough to completely cover the crystal surface is needed.

  • Lower the press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal. This is crucial for achieving a high-quality spectrum, as the evanescent wave only penetrates a few microns into the sample.

• Data Acquisition:

  • Set the data acquisition parameters. The following are recommended starting points, which may be optimized for your specific instrument and sample:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹ (Provides a good balance between detail and signal-to-noise ratio for solid samples).

    • Number of Scans: 16-32 (Co-adding multiple scans improves the signal-to-noise ratio).

  • Initiate the sample scan.

• Post-Measurement and Cleaning:

  • Once the scan is complete, raise the press arm and remove the sample.

  • Clean the ATR crystal meticulously with isopropanol and a lint-free wipe to prevent cross-contamination between samples.

Caption: ATR-FT-IR Experimental Workflow.

Data Interpretation and Discussion

The FT-IR spectrum of 3-acetoxycinnamic acid will be a superposition of the absorption bands of its constituent functional groups. A hypothetical spectrum based on the expected vibrational frequencies is discussed below.

• The O-H Stretch (Carboxylic Acid): A very prominent, broad absorption band is expected in the region of 3300-2500 cm⁻¹.[4][5] This broadness is a hallmark of the hydrogen-bonded dimeric structures that carboxylic acids typically form in the solid state.

• The C-H Stretching Region:

  • Above 3000 cm⁻¹, weaker bands corresponding to the aromatic and vinylic =C-H stretches will appear.

  • Below 3000 cm⁻¹, sharper, more intense bands from the sp³ C-H stretching of the methyl group in the acetoxy moiety will be observed.

• The Carbonyl (C=O) Stretching Region: This region is particularly informative.

  • A strong, sharp band is expected for the ester C=O stretch, typically around 1750-1735 cm⁻¹.

  • Another strong band, likely slightly broader, will appear at a lower wavenumber (around 1725-1700 cm⁻¹) for the carboxylic acid C=O stretch.[5][7] The conjugation with the adjacent C=C double bond and the aromatic ring delocalizes the pi-electrons, slightly weakening the C=O bond and thus lowering its stretching frequency. The presence of two distinct carbonyl peaks is a strong indicator of the successful synthesis or purity of 3-acetoxycinnamic acid.

• The Fingerprint Region (below 1500 cm⁻¹): This region contains a complex series of bands that are unique to the molecule as a whole.

  • Strong C-O stretching bands from both the ester and carboxylic acid groups will be present between 1300 cm⁻¹ and 1000 cm⁻¹.

  • The C=C stretching of the alkene and the aromatic ring will give rise to medium to weak bands in the 1680-1430 cm⁻¹ range.

  • Strong out-of-plane C-H bending vibrations for the substituted aromatic ring and the alkene will be prominent between 1000 cm⁻¹ and 650 cm⁻¹.

Conclusion

FT-IR spectroscopy, particularly with the ATR technique, is a rapid, reliable, and informative method for the structural characterization of 3-acetoxycinnamic acid. By understanding the characteristic vibrational frequencies of the carboxylic acid, ester, alkene, and aromatic functional groups, researchers can confidently verify the identity and purity of their samples. The protocol and interpretive guide provided herein offer a robust framework for obtaining high-quality, reproducible FT-IR data for this and similar molecules, supporting advancements in drug development and materials science.

References

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. [Link]

• Chemistry LibreTexts. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. [Link]

• Ravindran, B. (2017). FTIR spectrum of Cinnamic acid. ResearchGate. [Link]

• ResearchGate. (2006). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. [Link]

• ResearchGate. (2009). Use of FTIR spectroscopy coupled with ATR for the determination of atmospheric compounds. [Link]

• Chemistry LibreTexts. (2023). ATR-FTIR. [Link]

• ResearchGate. (2018). FT-IR spectrum data and groups in compound 1. [Link]

• MDPI. (2022). Encapsulation of Cinnamic Acid on Plant-Based Proteins: Evaluation by HPLC, DSC and FTIR-ATR. [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part III: Carboxylic Acids. [Link]

• Doc Brown's Chemistry. (n.d.). 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid. [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. [Link]

• Organic Chemistry I. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. [Link]

• Spectroscopy Online. (2016). The Infrared Spectroscopy of Alkenes. [Link]

• ACS Publications. (2006). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Alkenes. [Link]

• Wipf Group, University of Pittsburgh. (n.d.). Organic Chemistry 1 Infrared Spectroscopy & Reactions of Alkenes. [Link]

• Evans, M. (2015). Functional Groups from Infrared Spectra. YouTube. [Link]

Sources

• 1. DFT Study of the Molecular Structure, Conformational Preference, Spectroscopic and Vibrational Analysis of Cinnamic Acid and Cinnamaldehyde [scielo.org.mx]
• 2. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic acid, cinnamic acid C9H8O2, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of cinnamic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. researchgate.net [researchgate.net]
• 4. Infrared spectroscopy of acetic acid and formic acid aerosols: pure and compound acid/ice particles - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Vibrational analysis of α-cyanohydroxycinnamic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

Mass spectrometry fragmentation pattern of 3-Acetoxycinnamic acid

An Application Note on the Mass Spectrometric Analysis and Fragmentation of 3-Acetoxycinnamic Acid

Introduction

3-Acetoxycinnamic acid is an aromatic carboxylic acid of interest in various fields, including organic synthesis and materials science. As with many substituted cinnamic acid derivatives, its precise structural characterization is fundamental for quality control, reaction monitoring, and metabolic studies. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), stands as a cornerstone technique for the sensitive and specific analysis of such molecules. Understanding the compound's behavior under ionization and subsequent fragmentation is critical for developing robust analytical methods and for confident structural elucidation.

This application note provides a detailed guide to the characteristic fragmentation pattern of 3-acetoxycinnamic acid using electrospray ionization (ESI) mass spectrometry. We will explore the theoretical underpinnings of its fragmentation in both positive and negative ion modes, offer field-proven protocols for sample preparation and LC-MS/MS analysis, and present a framework for data interpretation. This guide is intended for researchers and drug development professionals seeking to establish reliable methods for the characterization of 3-acetoxycinnamic acid and related compounds.

The fragmentation of 3-acetoxycinnamic acid (Molecular Formula: C₁₁H₁₀O₄, Molecular Weight: 206.19 g/mol ) is governed by the lability of its ester and carboxylic acid functional groups. The fragmentation cascade can be predictably initiated depending on the ionization polarity.

Negative Ion Mode ESI-MS/MS

In negative ion mode, 3-acetoxycinnamic acid readily loses a proton from its carboxylic acid group to form the deprotonated molecule, [M-H]⁻, at m/z 205.05 . This precursor ion is the starting point for a series of characteristic neutral losses upon collision-induced dissociation (CID).

• Loss of Ketene (42.01 Da): The most prominent fragmentation pathway involves the neutral loss of ketene (CH₂=C=O) from the acetoxy group. This results in the formation of the 3-hydroxycinnamate ion at m/z 163.04 . This is an energetically favorable rearrangement.

• Decarboxylation (44.00 Da): A competing pathway is the loss of carbon dioxide (CO₂) directly from the carboxylate group of the precursor ion, yielding a fragment at m/z 161.06 .

• Sequential Losses: The primary fragment ion at m/z 163.04 (3-hydroxycinnamate) can undergo further fragmentation, typically through decarboxylation, to produce a fragment at m/z 119.05 . This represents the deprotonated vinylphenol moiety.

The general fragmentation patterns for carboxylic acids often involve the loss of OH (17 Da) and COOH (45 Da), and for cinnamic acid specifically, decarboxylation is a key fragmentation route.[1][2] The presence of the acetoxy substituent introduces the characteristic loss of ketene.

Positive Ion Mode ESI-MS/MS

In positive ion mode, the molecule is protonated, likely at the carbonyl oxygen of the carboxylic acid, to form the [M+H]⁺ ion at m/z 207.06 .

• Loss of Water (18.01 Da): The protonated molecule can easily lose a molecule of water, resulting in a fragment at m/z 189.05 .

• Loss of Ketene (42.01 Da): Similar to the negative mode, the loss of ketene from the acetoxy group is a major fragmentation pathway, leading to the protonated 3-hydroxycinnamic acid ion at m/z 165.05 .

• Loss of Acetic Acid (60.02 Da): A concerted loss of a neutral acetic acid molecule (CH₃COOH) can also occur, directly producing an ion at m/z 147.04 . This fragment corresponds to a cinnamoyl cation structure.[3]

Summary of Key Fragments

Precursor Ion (m/z)	Ionization Mode	Proposed Fragment (m/z)	Neutral Loss	Formula of Loss
205.05 ([M-H]⁻)	Negative ESI	163.04	Ketene	C₂H₂O
205.05 ([M-H]⁻)	Negative ESI	161.06	Carbon Dioxide	CO₂
163.04	Negative ESI	119.05	Carbon Dioxide	CO₂
207.06 ([M+H]⁺)	Positive ESI	189.05	Water	H₂O
207.06 ([M+H]⁺)	Positive ESI	165.05	Ketene	C₂H₂O
207.06 ([M+H]⁺)	Positive ESI	147.04	Acetic Acid	C₂H₄O₂

Visualization of Fragmentation Pathways

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]

Application Notes &amp; Protocols for the Enzymatic Synthesis of 3-Acetoxycinnamic Acid Esters

These comprehensive application notes provide a detailed guide for researchers, scientists, and drug development professionals on the enzymatic synthesis of 3-acetoxycinnamic acid esters. This document emphasizes the rationale behind experimental choices, provides validated protocols, and offers insights into the characterization and purification of these valuable compounds.

Introduction: The Strategic Advantage of Biocatalysis for Cinnamic Acid Ester Synthesis

Cinnamic acid and its derivatives are of significant interest in the pharmaceutical and nutraceutical industries due to their wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[1] Esterification of these compounds can enhance their lipophilicity, thereby improving their bioavailability and efficacy.[2] While traditional chemical synthesis methods exist, they often require harsh conditions and can lead to the formation of undesirable by-products.[3]

Enzymatic synthesis, a cornerstone of green chemistry, offers a compelling alternative.[4] Biocatalysis leverages the high selectivity of enzymes to perform reactions under mild conditions, resulting in purer products and a more sustainable process.[5][6] Lipases, in particular, have demonstrated exceptional utility in catalyzing esterification reactions in non-aqueous environments.[7][8] This guide will focus on the use of Candida antarctica lipase B (CALB), a robust and versatile enzyme, for the synthesis of 3-acetoxycinnamic acid esters.[9][10]

The following workflow provides a high-level overview of the process from substrate preparation to final product analysis.

Caption: Overall workflow for the enzymatic synthesis of 3-acetoxycinnamic acid esters.

The Heart of the Matter: Lipase-Catalyzed Esterification

The enzymatic synthesis of 3-acetoxycinnamic acid esters is primarily an esterification reaction. In this process, the carboxyl group of 3-acetoxycinnamic acid reacts with the hydroxyl group of an alcohol to form an ester and water. The use of a lipase, such as CALB, is crucial as it significantly accelerates this reaction.

The reaction mechanism for lipase-catalyzed esterification involves a "ping-pong bi-bi" kinetic model. This involves the formation of an acyl-enzyme intermediate, which is a key step in the catalytic cycle.

Caption: Simplified mechanism of lipase-catalyzed esterification.

Detailed Protocols: A Step-by-Step Guide

This section provides a detailed protocol for the synthesis of a representative 3-acetoxycinnamic acid ester, ethyl 3-acetoxycinnamate.

Materials and Reagents

Reagent	Supplier	Grade
3-Acetoxycinnamic acid	Sigma-Aldrich	≥98%
Ethanol (anhydrous)	Merck	≥99.8%
Immobilized Candida antarctica lipase B (Novozym 435)	Sigma-Aldrich
Isooctane	Fisher Scientific	HPLC Grade
Ethyl acetate	VWR	HPLC Grade
Hexane	VWR	HPLC Grade
Sodium sulfate (anhydrous)	Sigma-Aldrich	Reagent Grade
Silica gel for column chromatography	Merck	60 Å, 230-400 mesh

Enzymatic Synthesis of Ethyl 3-Acetoxycinnamate

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1.0 g of 3-acetoxycinnamic acid in 20 mL of isooctane.

• Addition of Alcohol: Add a 2-fold molar excess of anhydrous ethanol to the reaction mixture. The use of an excess of one of the reactants can help to drive the equilibrium towards product formation.[11]

• Enzyme Loading: Add 100 mg of immobilized Candida antarctica lipase B (Novozym 435) to the flask.

• Incubation: Seal the flask and place it in an orbital shaker set at 50°C and 150 rpm. The elevated temperature increases the reaction rate, but should be kept below the enzyme's denaturation temperature.[12][13]

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots (e.g., 100 µL) at regular intervals (e.g., every 4 hours). Analyze the aliquots by HPLC to determine the conversion of the starting material. A typical HPLC method would involve a C18 column with a mobile phase of acetonitrile and water.[14] The reaction is considered complete when the conversion reaches a plateau, which can take up to 48 hours.[9]

Product Purification

• Enzyme Removal: Once the reaction is complete, remove the immobilized enzyme by vacuum filtration. The enzyme can be washed with fresh solvent and reused for subsequent reactions.[13]

• Solvent Evaporation: Remove the isooctane from the filtrate using a rotary evaporator.

• Liquid-Liquid Extraction: Dissolve the residue in 30 mL of ethyl acetate and transfer it to a separatory funnel. Wash the organic phase with 20 mL of saturated sodium bicarbonate solution to remove any unreacted acid, followed by 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Column Chromatography: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.[15] The appropriate eluent ratio should be determined by thin-layer chromatography (TLC).

Product Characterization: Confirming Success

The identity and purity of the synthesized ethyl 3-acetoxycinnamate should be confirmed using standard analytical techniques.[16][17]

Technique	Expected Results
¹H NMR	Characteristic peaks for the ethyl group (triplet and quartet), the vinyl protons of the cinnamate backbone (doublets), the aromatic protons, and the acetyl group (singlet).
¹³C NMR	Resonances corresponding to the carbonyl carbons of the ester and acetyl groups, the aromatic carbons, the vinyl carbons, and the carbons of the ethyl group.
FTIR	Strong absorption bands for the C=O stretching of the ester and acetyl groups, and C=C stretching of the aromatic ring and the vinyl group.
HRMS	The measured mass should correspond to the calculated exact mass of the ethyl 3-acetoxycinnamate molecule.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low Conversion Rate	Insufficient enzyme activity	Ensure the enzyme is not denatured. Consider increasing the enzyme loading.
Water inhibition	Use anhydrous solvents and reagents. Consider adding molecular sieves to the reaction.[4]
Substrate inhibition	An excess of alcohol can sometimes inhibit the enzyme.[18] Try reducing the molar ratio of the alcohol.
By-product Formation	Non-specific enzyme activity	While rare with CALB, consider using a more specific enzyme or optimizing reaction conditions.
Difficulty in Purification	Incomplete separation of product and starting material	Optimize the eluent system for column chromatography.

Conclusion: A Versatile and Sustainable Approach

The enzymatic synthesis of 3-acetoxycinnamic acid esters using immobilized Candida antarctica lipase B is a highly efficient, selective, and environmentally friendly method for producing these bioactive compounds.[19][20] The protocols and guidelines presented in these application notes provide a solid foundation for researchers to successfully synthesize and characterize these valuable molecules, paving the way for further investigation into their therapeutic potential.

References

• Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils. PMC - NIH. [Link]

• Synthesis of Cinnamic Alcohol Ester Catalyzed by Candida Antarctica Lipase B-Displaying Pichia Pastoris Whole-cells in Solvent-free System. Semantic Scholar. [Link]

• Enzymatic Syntheses of Esters - Green Chemistry for Valuable Food, Fuel and Fine Chemicals. ResearchGate. [Link]

• Synthesis of aliphatic esters of cinnamic acid as potential lipophilic antioxidants catalyzed by lipase B from Candida antarctica. PubMed. [Link]

• Synthesis of Cinnamic Acid Esters. ASPIRE. [Link]

• Lipase catalyzed ester synthesis for food processing industries. SciELO. [Link]

• Lipase-catalyzed synthesis of phenolic compounds esters. ResearchGate. [Link]

• Preparation, Spectral Characterization and Anticancer Potential of Cinnamic Esters. SciELO. [Link]

• Process for the preparation of cinnamic esters.

• Biocatalytic Synthesis of Bioactive Compounds. MDPI Books. [Link]

• Enzymatic synthesis of cinnamic acid derivatives. PubMed. [Link]

• Strategies for enzymatic esterification in organic solvents: comparison of microaqueous, biphasic, and micellar systems. PubMed. [Link]

• Differential effect of nine cinnamic acid derivatives on the biocatalytic activity of Candida antarctica lipase type B. ResearchGate. [Link]

• Application of Biocatalysis in the Synthesis of Bioactive Compounds. ResearchGate. [Link]

• Differential effect of nine cinnamic acid derivatives on the biocatalytic activity of Candida antarctica lipase type B. sfera. [Link]

• Simplified Method to Optimize Enzymatic Esters Syntheses in Solvent-Free Systems: Validation Using Literature and Experimental Data. MDPI. [Link]

• Lipophilization of phenolic compounds by lipase-catalyzed reactions. Agritrop. [Link]

• Enzymatic Synthesis of Cinnamic Acid Derivatives. Semantic Scholar. [Link]

• Esterification, Purification and Identification of Cinnamic Acid Esters. pubs.sciepub.com. [Link]

• Strategies for Stabilization of Enzymes in Organic Solvents. ACS Publications. [Link]

• Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives. Catalysis Science & Technology (RSC Publishing). [Link]

• Organic Synthesis and Catalysis Enable Facile Access to Bioactive Compounds and Drugs. ACS Publications. [Link]

• Synthesis of Industrially Useful Phenolic Compounds Esters by Means of Biocatalysts Obtained Along with Waste Fish Oil Utilization. MDPI. [Link]

• Differential Effect of Nine Cinnamic Acid Derivatives On The Biocatalytic Activity of Candida Antarctica Lipase Type B. Scribd. [Link]

• Synthesis of benzyl cinnamate by enzymatic esterification of cinnamic acid. ResearchGate. [Link]

• Biocatalysis: Sustainable innovations in catalysis for a greener future. YouTube. [Link]

• Analysis of the trans-Cinnamic Acid Content in Cinnamomum spp. and Commercial Cinnamon Powder Using HPLC. SciRP.org. [Link]

• Recent Developments and Applications of Biocatalytic and Chemoenzymatic Synthesis for the Generation of Diverse Classes of Drugs. PubMed. [Link]

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• 3. US6538154B2 - Process for the preparation of cinnamic esters - Google Patents [patents.google.com]
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• 5. researchgate.net [researchgate.net]
• 6. Recent Developments and Applications of Biocatalytic and Chemoenzymatic Synthesis for the Generation of Diverse Classes of Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of aliphatic esters of cinnamic acid as potential lipophilic antioxidants catalyzed by lipase B from Candida antarctica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]
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• 13. Enzymatic synthesis of cinnamic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of the trans-Cinnamic Acid Content in Cinnamomum spp. and Commercial Cinnamon Powder Using HPLC [scirp.org]
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• 16. scielo.br [scielo.br]
• 17. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
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• 19. mdpi.com [mdpi.com]
• 20. pubs.acs.org [pubs.acs.org]

Application Note: Protocol for Characterizing the Anti-Inflammatory Efficacy of 3-Acetoxycinnamic Acid (3-ACA)

Executive Summary & Rationale

Cinnamic acid derivatives (CADs) are a cornerstone of anti-inflammatory pharmacognosy, known to modulate the NF-κB and MAPK signaling pathways. 3-Acetoxycinnamic acid (3-ACA) represents a strategic structural modification where the hydroxyl group at the C3 position is acetylated.

Why this molecule? While hydroxylated cinnamates (e.g., m-coumaric acid) are bioactive, they often suffer from rapid metabolism and limited membrane permeability. The acetoxy moiety in 3-ACA serves two critical functions:

• Enhanced Lipophilicity: Improves passive diffusion across the macrophage cell membrane.

• Pro-drug Mechanism: Intracellular esterases likely cleave the acetate group, releasing the active phenolic species directly at the cytosolic site of action.

This protocol outlines a rigorous, self-validating workflow to quantify the anti-inflammatory potential of 3-ACA using the gold-standard LPS-induced RAW 264.7 model .

Experimental Workflow & Timeline

The following diagram illustrates the critical timing for seeding, drug pre-treatment, and inflammatory induction. Strict adherence to the "Pre-treatment Window" is vital for distinguishing between prevention of signaling activation and scavenging of downstream mediators.

Figure 1: Chronological workflow for the anti-inflammatory assay. The 1-hour pre-treatment window allows 3-ACA to permeate the cell and interact with intracellular kinases before the LPS cascade begins.

Material Preparation & Reagent Setup[1][2][3]

Critical Safety Note: 3-ACA is sensitive to hydrolysis. Stock solutions must be prepared fresh or stored strictly anhydrously at -20°C.

Reagent	Specification	Preparation / Storage
3-Acetoxycinnamic Acid	>98% Purity (HPLC)	Dissolve in 100% DMSO to 100 mM stock. Store at -20°C. Final DMSO conc. must be < 0.1% .[1]
LPS (Inducer)	E. coli O111:B4	Stock: 1 mg/mL in PBS. Working: 1 µg/mL.[2]
Positive Control	Dexamethasone	Stock: 10 mM in DMSO. Working: 10 µM.
Cell Line	RAW 264.7	Maintain in DMEM + 10% FBS + 1% Pen/Strep. Passages 3–15 only.
Griess Reagent	1% Sulfanilamide + 0.1% NED	Store in dark at 4°C. Mix 1:1 immediately before use.

Phase 1: The Safety Gate (Cytotoxicity Assay)

Objective: Determine the non-toxic concentration range. Anti-inflammatory effects observed at toxic concentrations are false positives caused by cell death.

• Seeding: Plate cells at

  cells/well in a 96-well plate. Incubate 24h.

• Treatment: Treat cells with 3-ACA (0, 5, 10, 25, 50, 100 µM) for 24h. Do not add LPS in this phase.

• Readout: Add MTT (0.5 mg/mL) for 4h. Solubilize formazan crystals with DMSO. Measure Absorbance at 570 nm.[3][4]

• Validation Criteria: Only concentrations yielding >90% cell viability compared to the vehicle control (0.1% DMSO) are eligible for Phase 2.

Phase 2: The Screening (Nitric Oxide Inhibition)

Objective: Quantify the suppression of NO, a primary inflammatory mediator produced by iNOS.

• Seeding: Plate cells at

  cells/mL in 24-well plates.

• Pre-treatment: Replace media with fresh DMEM containing 3-ACA (selected non-toxic doses) or Dexamethasone (10 µM). Incubate for 1 hour .

• Induction: Add LPS (Final conc: 1 µg/mL) directly to the wells. Co-incubate for 18–24 hours .

• Griess Assay:

  • Transfer 100 µL of culture supernatant to a fresh 96-well plate.

  • Add 100 µL of Griess Reagent.

  • Incubate 10 mins at Room Temp (Dark).

  • Measure Absorbance at 540 nm.

• Calculation: Calculate Nitrite concentration (

  ) using a Sodium Nitrite standard curve.

Phase 3: Mechanistic Validation (Pathway Analysis)

Objective: Confirm that 3-ACA acts via the NF-κB signaling cascade, the canonical pathway for cinnamic acid derivatives.

Mechanism of Action Diagram

The following diagram maps the expected intervention points of 3-ACA based on structural analogues (e.g., ferulic/cinnamic acid).

Figure 2: Putative mechanism of action. 3-ACA is hypothesized to inhibit the phosphorylation of IKK or the degradation of IκBα, preventing NF-κB nuclear translocation.

Western Blot Protocol

To validate the mechanism shown above, lysates must be probed for specific phosphorylation states.[5]

• Lysis: Wash cells with ice-cold PBS. Lyse in RIPA buffer + Protease/Phosphatase Inhibitors.

• Targets:

  • p-IκBα / Total IκBα: Degradation of IκBα is the "trigger" for inflammation. 3-ACA should prevent this degradation (maintaining high levels of total IκBα).

  • p-p65 (NF-κB): Phosphorylation indicates activation. 3-ACA should reduce p-p65 levels.

  • iNOS / COX-2: The downstream enzymes responsible for NO and PGE2 production.

• Normalization: Use

  -actin or GAPDH as a loading control.

Cytokine Quantification (ELISA)

While NO is a surrogate marker, specific cytokines must be quantified to confirm broad anti-inflammatory activity.

• Targets: TNF-α, IL-6, IL-1β.[6][7]

• Method: Sandwich ELISA using supernatants collected in Phase 2.

• Expectation: Dose-dependent reduction in cytokine concentration.

Data Analysis & Statistical Rigor

• Normalization: Express all data as % of the "LPS-only" control (set to 100%).

• Replicates:

  independent biological replicates (passages), with triplicate technical wells per experiment.

• Statistics: One-way ANOVA followed by Dunnett’s post-hoc test. Significance set at ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  .[2][1]

Troubleshooting Guide

Issue	Probable Cause	Solution
High toxicity in Control	DMSO concentration > 0.1%	Dilute stock further. Ensure final DMSO is v/v.
Low NO response in LPS	High passage number (>20)	RAW 264.7 cells lose LPS sensitivity after ~20 passages. Thaw fresh cells.
High background NO	FBS interference	Use heat-inactivated FBS.[8] Ensure Phenol Red in media isn't interfering with Griess (use clear media if possible).
Precipitation of 3-ACA	Low solubility in aqueous media	Vortex immediately upon addition. Warm media to 37°C before adding compound.

References

• Zhang, M. J., et al. (2015). Synthesis, Anti-inflammatory Activities and Mechanisms of 3,5-dihydroxycinnamic Acid Derivatives. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry.

• Pontiki, E., et al. (2014).[6] Cinnamic Acid Derivatives as Antioxidant and Anti-Inflammatory Agents.[6][1][5][9][10][11][12][13] Molecules.

• Gunia-Krzyżak, A., et al. (2018).[6] Cinnamic Acid Derivatives in Cosmetics: Current Use and Future Prospects. International Journal of Molecular Sciences.

• Lee, J. W., et al. (2020). Anti-Inflammatory Activity of 4-Hydroxycinnamic Acid Derivatives in LPS-Stimulated RAW 264.7 Cells. Biological and Pharmaceutical Bulletin.

• Sova, M. (2012). Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives.[6][9][10][11][12] Mini-Reviews in Medicinal Chemistry.

Sources

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• 2. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Enhancing Immune Response and Anti-Inflammatory Effects of Caulerpa lentillifera Extract in RAW 264.7 Cells [mdpi.com]
• 4. Investigation of the Mechanism of Anti-Inflammatory Action and Cytotoxicity of a Semipurified Fraction and Isolated Compounds From the Leaf of Peltophorum africanum (Fabaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Anti-inflammatory Activities and Mechanisms of 3,5- dihydroxycinnamic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Discovery of new cinnamic derivatives as anti-inflammatory agents for treating acute lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 3-Acetoxycinnamic Acid Purification

Subject: Troubleshooting & Purification Protocols for 3-Acetoxycinnamic Acid (3-ACA) Ticket ID: #PUR-3ACA-001 Assigned Specialist: Senior Application Scientist, Organic Synthesis Division[1]

Executive Summary & Compound Profile

3-Acetoxycinnamic acid (also known as m-acetoxycinnamic acid) is a critical intermediate, often synthesized via the Perkin reaction or acetylation of 3-hydroxycinnamic acid.[1]

The primary challenge in purifying this compound is the labile acetoxy group .[1] Unlike simple cinnamic acid, 3-ACA contains a phenolic ester moiety.[1] Aggressive purification techniques (high heat, strong bases) will hydrolyze this ester, reverting the compound to 3-hydroxycinnamic acid—the very impurity you are likely trying to remove.

Compound Snapshot

Property	Specification	Critical Note
CAS	20375-42-2
Structure	C₁₁H₁₀O₄	Contains both Carboxylic Acid and Phenolic Ester groups.[1][2][3]
Melting Point	~156–158 °C	Significant depression (<150°C) indicates hydrolysis.[1]
pKa	~4.5 (COOH)	Allows separation from phenolic impurities (pKa ~10).[1]
Solubility	Soluble in EtOH, EtOAc, Acetone.[1]	Insoluble in water and hexanes.[1]

Diagnostic Triage: Identify Your Impurity

Before selecting a protocol, identify the nature of your contamination using the table below.

Symptom	Probable Impurity	Root Cause	Recommended Action
Low Melting Point (<150°C)	3-Hydroxycinnamic acid	Hydrolysis of the acetoxy group due to moisture or base exposure.[1]	Protocol B (Recrystallization)
Sticky/Brown Solid	Polymerized tars / Oligomers	Overheating during Perkin condensation.[1]	Protocol A (Bicarbonate Wash)
Vinegar Smell	Acetic Acid	Residual solvent from acetylation.[1]	Vacuum dry or Protocol B
Almond/Sweet Smell	3-Hydroxybenzaldehyde	Unreacted starting material.[1]	Protocol A (Bicarbonate Wash)

Purification Protocols

Protocol A: The "Chemical Cut" (Acid-Base Extraction)

Use this protocol if your crude material is dark, sticky, or smells of aldehyde starting material.

The Logic: 3-ACA is a carboxylic acid (pKa ~4.5).[1] The common impurity, 3-hydroxybenzaldehyde, is a phenol (pKa ~10).[1] By using a weak base (Sodium Bicarbonate, pH ~8.5), we can deprotonate and dissolve the 3-ACA into water while leaving the phenolic impurities and neutral tars in the organic layer.

WARNING: Do NOT use Sodium Hydroxide (NaOH).[1] Strong bases will instantly hydrolyze the acetoxy ester.[1]

Step-by-Step Workflow:

• Dissolution: Dissolve crude 3-ACA in Ethyl Acetate (EtOAc). Use ~10 mL per gram of solid.[1]

• Extraction: Extract the organic layer with saturated aqueous Sodium Bicarbonate (NaHCO₃) (3 x 20 mL).

  • Observation: The product moves into the aqueous layer (bubbling CO₂ will occur).

  • Waste: The EtOAc layer now contains the aldehydes and tars.[1] Discard after verifying product is in the aqueous phase.

• Acidification: Cool the aqueous extract to 0–5°C in an ice bath. Slowly acidify with 1M HCl to pH 2–3.

  • Result: 3-ACA will precipitate as a white solid.[1]

• Isolation: Filter the solid and wash with cold water to remove inorganic salts.[1]

Figure 1: Selective acid-base extraction workflow utilizing pKa differences to remove non-acidic impurities.

Protocol B: Recrystallization (The Polish)

Use this protocol if the product is already a solid but has a depressed melting point or slight discoloration.

The Logic: Mixed-solvent recrystallization uses ethanol (good solvent) and water (anti-solvent).[1][4] The key here is temperature control . Prolonged boiling in water/ethanol will cause hydrolysis.[1]

Step-by-Step Workflow:

• Solvent Prep: Prepare a mixture of Ethanol (95%) and Water.[1][4]

• Dissolution: Place crude 3-ACA in an Erlenmeyer flask. Add the minimum amount of hot Ethanol (approx 60–70°C) to dissolve the solid.

  • Tip: Do not boil aggressively.[1] Just get it hot enough to dissolve.[1]

• Filtration (Optional): If insoluble particles remain, filter quickly through a hot funnel.

• Crystallization:

  • Remove from heat.[1]

  • Add warm water dropwise until the solution becomes slightly turbid (cloud point).[1]

  • Add one drop of Ethanol to clear the turbidity.[1]

  • Allow to cool slowly to room temperature, then place in an ice bath for 30 minutes.

• Wash: Filter crystals and wash with a small amount of ice-cold Ethanol/Water (1:1 mixture).[1]

Figure 2: Recrystallization workflow emphasizing temperature control to prevent hydrolysis.[1]

Frequently Asked Questions (FAQs)

Q: Can I use NaOH instead of NaHCO₃ for the extraction? A: Absolutely not. 3-ACA is a phenyl acetate.[1] Sodium Hydroxide (NaOH) is a strong nucleophile that will attack the ester linkage, cleaving the acetyl group and leaving you with 3-hydroxycinnamic acid.[1] Always use a weak base like Bicarbonate (NaHCO₃) or Carbonate (Na₂CO₃) and keep the contact time short.

Q: My crystals are forming as an oil. What went wrong? A: This is "oiling out," usually caused by the solution being too concentrated or the cooling being too rapid.[1]

• Fix: Re-heat the mixture to dissolve the oil. Add a small amount of extra Ethanol.[1] Scratch the side of the flask with a glass rod to induce nucleation, or add a "seed crystal" of pure 3-ACA if available.[1]

Q: How do I dry the final product? A: Air drying is acceptable, but vacuum desiccation over silica gel or CaCl₂ is preferred.[1] Avoid oven drying above 60°C, as the combination of heat and residual moisture can induce solid-state hydrolysis over time.[1]

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard protocols for carboxylic acid recrystallization and Perkin reaction workups).

• Furniss, B. S., et al. (1989).[1] Purification of Cinnamic Acid Derivatives. In Vogel's Textbook of Practical Organic Chemistry.

• BenchChem. (2025).[1][4][5] Stability testing of cinnamic acid under different pH and temperature conditions. [1]

• PubChem. (2025).[1][6] Compound Summary: 3-Acetoxycinnamic acid.[1][2] National Library of Medicine.[1]

• NIST Chemistry WebBook. (2025).[1] 3-Methoxycinnamic acid (Structural Analog) Phase Change Data.

Sources

• 1. Cinnamic acid - Wikipedia [en.wikipedia.org]
• 2. chemeo.com [chemeo.com]
• 3. Design and Effects of the Cinnamic Acids Chemical Structures as Organocatalyst on the Polymerization of Benzoxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4-Acetoxycinnamic acid | C11H10O4 | CID 5373941 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing 3-Acetoxycinnamic acid from oiling out during recrystallization

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth technical assistance for the recrystallization of 3-acetoxycinnamic acid, focusing on the common and often challenging issue of "oiling out." As researchers and developers, achieving high purity and the desired crystalline form is paramount. This document offers a blend of theoretical understanding and practical, field-proven protocols to help you navigate and troubleshoot this critical purification step.

Understanding the Challenge: The "Oiling Out" Phenomenon

"Oiling out," or liquid-liquid phase separation, is a phenomenon where a solute precipitates from a solution as a liquid (an "oil") rather than a solid crystalline lattice. This oil is a supersaturated solution of the compound itself, which is immiscible with the bulk solvent. For 3-acetoxycinnamic acid, this can be a significant hurdle to obtaining a pure, crystalline final product.

Key Causes of Oiling Out:

• High Supersaturation: Rapidly cooling a saturated solution or adding an anti-solvent too quickly can create a level of supersaturation that kinetically favors the formation of a disordered liquid phase over an ordered solid crystal.

• Low Melting Point: If the melting point of the compound (or an impure mixture) is lower than the temperature of the solution at the point of saturation, it will precipitate as a liquid. The predicted melting point of 3-acetoxycinnamic acid is approximately 157.35 °C (430.50 K)[1]. However, impurities can significantly depress this melting point.

• Presence of Impurities: Impurities can disrupt the crystal lattice formation, acting as "kinks" that prevent the ordered packing of molecules. These impurities can also lower the melting point of the mixture, increasing the likelihood of oiling out. Common impurities in the synthesis of 3-acetoxycinnamic acid may include unreacted 3-hydroxycinnamic acid, residual acetic anhydride or acetic acid, and byproducts from the initial cinnamic acid synthesis (e.g., residual benzaldehyde)[2][3].

• Solvent Choice: An inappropriate solvent system is a primary contributor to oiling out. A solvent that is too "good" (high solubility at all temperatures) or too "poor" (low solubility even when hot) will not provide the necessary solubility differential for effective crystallization.

Frequently Asked Questions (FAQs)

Q1: My 3-acetoxycinnamic acid oiled out. What should I do now?

A1: If oiling out has already occurred, the primary goal is to redissolve the oil and attempt a more controlled crystallization. Here's a step-by-step approach:

• Reheat the mixture until the oil completely dissolves back into the solution.

• Add a small amount of a "good" solvent (one in which the compound is highly soluble, e.g., ethanol) to decrease the supersaturation level.

• Allow the solution to cool much more slowly. Insulating the flask can help achieve a gradual temperature decrease.

• Consider introducing a seed crystal at a temperature slightly below the saturation point to encourage nucleation.

Q2: How do I choose the right solvent system to prevent oiling out from the start?

A2: The ideal solvent for recrystallization should exhibit high solubility for 3-acetoxycinnamic acid at elevated temperatures and low solubility at cooler temperatures. For cinnamic acid derivatives, mixed solvent systems are often effective. A good starting point is a combination of a "good" solvent where the compound is soluble (like ethanol or ethyl acetate) and a "poor" solvent or "anti-solvent" where it is less soluble (like water or hexane). A detailed solvent screening protocol is provided in the next section.

Q3: Can impurities from the synthesis cause oiling out even if they are present in small amounts?

A3: Yes. Even minor impurities can significantly impact the crystallization process by depressing the melting point and interfering with crystal lattice formation. If you suspect impurities, consider a pre-purification step, such as a wash with a solvent that selectively dissolves the impurity, or treatment with activated charcoal to remove colored impurities.

Q4: What is the optimal cooling rate for recrystallizing 3-acetoxycinnamic acid?

A4: A slow cooling rate is crucial. Rapid cooling, such as placing a hot flask directly into an ice bath, is a common cause of oiling out. Allow the solution to cool to room temperature naturally, ideally in an insulated container, before further cooling in an ice bath to maximize yield.

Troubleshooting and Optimization Guide

This section provides a structured approach to systematically address and prevent oiling out during the recrystallization of 3-acetoxycinnamic acid.

Decision-Making Workflow for Troubleshooting Oiling Out

Caption: A flowchart for immediate troubleshooting when oiling out occurs.

Solvent Selection and Screening

The choice of solvent is the most critical parameter in preventing oiling out. A systematic screening process is highly recommended.

Table 1: Recommended Solvent Systems for Screening

Solvent System (Good:Poor)	Polarity	Boiling Point of Mixture (°C)	Rationale
Ethanol : Water	Polar Protic	Variable (78-100)	A common and effective system for cinnamic acid derivatives. The high polarity of water acts as a strong anti-solvent.
Ethyl Acetate : Hexane	Medium to Nonpolar	Variable (69-77)	Good for moderately polar compounds. The volatility of both solvents facilitates easy drying of the final product.
Acetone : Water	Polar Aprotic/Protic	Variable (56-100)	Acetone's high solvating power at elevated temperatures can be beneficial, but its volatility requires careful handling.
Isopropanol : Water	Polar Protic	Variable (82-100)	Similar to ethanol/water but with a slightly higher boiling point, which can sometimes allow for better dissolution.

Experimental Protocol: Small-Scale Solvent Screening

• Place approximately 20-30 mg of crude 3-acetoxycinnamic acid into several small test tubes.

• To each tube, add a different "good" solvent (e.g., ethanol, ethyl acetate) dropwise at room temperature until the solid just dissolves. Note the approximate volume.

• To the tubes that show good solubility, begin adding the corresponding "poor" solvent (e.g., water, hexane) dropwise until persistent cloudiness is observed.

• Warm the cloudy solutions until they become clear again.

• Allow the tubes to cool slowly to room temperature and then in an ice bath.

• Observe the quality of the crystals formed. The ideal system will produce well-defined crystals with minimal oiling.

Detailed Recrystallization Protocol for 3-Acetoxycinnamic Acid

This protocol is adapted from established methods for similar cinnamic acid derivatives and is designed to minimize the risk of oiling out[4].

Materials and Equipment:

• Crude 3-acetoxycinnamic acid

• Ethanol (reagent grade)

• Deionized water

• Erlenmeyer flasks

• Hotplate with magnetic stirring

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Experimental Workflow Diagram

Caption: Step-by-step workflow for the recrystallization of 3-acetoxycinnamic acid.

Step-by-Step Procedure:

• Dissolution: Place the crude 3-acetoxycinnamic acid in an Erlenmeyer flask with a magnetic stir bar. In a separate flask, heat ethanol on a hotplate. Add the minimum amount of hot ethanol to the crude solid in portions while stirring until it is fully dissolved.

• Inducing Precipitation (Finding the Cloud Point): While keeping the solution hot, add hot deionized water dropwise until the solution becomes persistently cloudy. This indicates that the solution is saturated.

• Redissolving the Precipitate: Add a few more drops of hot ethanol until the cloudiness just disappears, resulting in a clear, saturated solution.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. To further slow the cooling, the flask can be placed in an insulated container. Once at room temperature, place the flask in an ice bath for at least 20 minutes to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of an ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Allow the crystals to air-dry on the filter paper by drawing air through the funnel for several minutes. Transfer the purified crystals to a watch glass and dry to a constant weight, preferably in a vacuum oven at a moderate temperature.

Purity Assessment:

• Melting Point Analysis: A sharp melting point range close to the literature value (approx. 157 °C) indicates high purity. A broad or depressed melting point suggests the presence of impurities.

• Spectroscopic Analysis: Techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy can confirm the structure and purity of the final product.

By understanding the principles behind crystallization and oiling out, and by employing a systematic and controlled approach, researchers can successfully purify 3-acetoxycinnamic acid and avoid the common pitfalls of this essential laboratory technique.

References

• Cheméo. (n.d.). 3-Acetoxycinnamic acid. Retrieved February 11, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of 3-Allyloxy-4-acetoxy-cinnamic acid. Retrieved February 11, 2026, from [Link]

• Gotor-Fernández, V., et al. (2020). Design and Effects of the Cinnamic Acids Chemical Structures as Organocatalyst on the Polymerization of Benzoxazines. Polymers, 12(7), 1544. [Link]

• Al-Mokyna, A., et al. (2022). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. Journal of the Iranian Chemical Society, 19(1), 1-24. [Link]

• Brainly. (2023, August 7). Purification of Cinnamic Acid by Recrystallization from Mixed Solvents Objective. Retrieved February 11, 2026, from [Link]

• de Oliveira, E. C., et al. (2022). The most used reactions in the synthesis of cinnamic acid and its derivatives. Orbital: The Electronic Journal of Chemistry, 14(2), 96-112. [Link]

• Sun, Y., et al. (2022). Solubility Measurement, Correlation and Thermodynamic Study of Trans-3-Hydroxycinnamic Acid in Nine Pure Solvents and (Ethanol + Ethyl Acetate) Binary Solvents at Temperatures from 293.15 to 333.15 K. Journal of Chemical & Engineering Data, 67(6), 1466-1476. [Link]

• Organic Syntheses. (n.d.). α-ACETAMINOCINNAMIC ACID. Retrieved February 11, 2026, from [Link]

• NIST. (n.d.). 3-Methoxycinnamic acid. Retrieved February 11, 2026, from [Link]

• PubChem. (n.d.). 3-Methoxycinnamic Acid. Retrieved February 11, 2026, from [Link]

• Google Patents. (1992). Method for obtaining high-purity cinnamic acid.

• Chiriac, C. I., et al. (2010). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Molecules, 15(4), 2465-2472. [Link]

• McGlone, T., et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 24(10), 2119-2131. [Link]

• González, B., et al. (2020). Eco-Friendly Solvents for Bioactives: Solubilization of Hydroxycinnamic Acids in Glycerol-Derived Ethers. ACS Sustainable Chemistry & Engineering, 8(21), 7976-7985. [Link]

• Zhang, P., et al. (2018). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. The Journal of Chemical Thermodynamics, 122, 184-190. [Link]

• Shakeel, F., et al. (2021). Solution thermodynamics of trans-Cinnamic acid in (methanol + water) and (ethanol + water) mixtures at different temperatures. Journal of Molecular Liquids, 334, 116035. [Link]

• Lang, M., et al. (2011). Determination of Abraham model solute descriptors for the monomeric and dimeric forms of trans-cinnamic acid using measured solubilities from the Open Notebook Science Challenge. Journal of Cheminformatics, 3(1), 1-13. [Link]

• Martínez, F., & Jouyban, A. (2014). Solubility and preferential solvation of meloxicam in ethyl acetate + ethanol mixtures at several temperatures. Journal of Solution Chemistry, 43(6), 1145-1158. [Link]

• de Fátima, Â., et al. (2016). Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells. Molecules, 21(11), 1499. [Link]

• Sari, L. O. R., et al. (2024). Physicochemical Determination of Ethyl Acetate Extract and n-Hexane Extract of Azadiractha indica A. Juss Leaves. International Journal of Health & Medical Research, 4(1), 24-29. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 3-Acetoxycinnamic Acid in Solution

Prepared by the Senior Application Science Team

Welcome to the technical support guide for 3-acetoxycinnamic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability of this compound in solution. Our goal is to equip you with the knowledge to anticipate, troubleshoot, and prevent degradation, ensuring the integrity and reproducibility of your experimental results.

Section 1: Core Concepts - Understanding the Instability of 3-Acetoxycinnamic Acid

This section addresses the fundamental chemical properties that govern the stability of 3-acetoxycinnamic acid in a laboratory setting.

Q1: What is the primary degradation pathway for 3-acetoxycinnamic acid in solution?

A: The primary and most immediate degradation pathway for 3-acetoxycinnamic acid in aqueous solutions is the hydrolysis of its ester bond . This reaction cleaves the acetyl group, converting 3-acetoxycinnamic acid into 3-hydroxycinnamic acid (also known as m-coumaric acid) and acetic acid .[1][2][3]

This is a critical transformation to understand because the resulting 3-hydroxycinnamic acid possesses different physicochemical properties and biological activity, which can significantly impact experimental outcomes. The reaction is catalyzed by the presence of water and is accelerated by both acidic and, more notably, alkaline conditions.[4]

Caption: Primary degradation pathway of 3-acetoxycinnamic acid.

Q2: Beyond hydrolysis, what other factors can degrade 3-acetoxycinnamic acid?

A: While ester hydrolysis is the most common issue, you should be aware of other potential degradation factors:

• Photodegradation: Cinnamic acid and its derivatives possess a conjugated system that absorbs ultraviolet (UV) light. Exposure to light, particularly UVB radiation, can induce isomerization of the double bond (from the more stable trans-isomer to the cis-isomer) or other photochemical reactions, altering the compound's properties.[1][5][6]

• Oxidation: The phenolic hydroxyl group of the hydrolysis product (3-hydroxycinnamic acid) is susceptible to oxidation. This process can be accelerated by the presence of dissolved oxygen, metal ions, or high pH, sometimes leading to colored degradation products.[7][8]

• Temperature: Elevated temperatures significantly increase the rate of all chemical reactions, including hydrolysis and oxidation.[1][9][10]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to compound instability.

Issue 1: Inconsistent results or a sudden loss of biological activity in my assay.

• Probable Cause: Your compound has likely degraded. The hydrolysis of 3-acetoxycinnamic acid to 3-hydroxycinnamic acid means you are no longer testing the intended molecule. The degradation product may have reduced or no activity in your specific assay.

• Validation & Solution Protocol:

  • Quarantine the Solution: Immediately stop using the suspect solution to prevent generating further unreliable data.

  • Prepare Analytical Samples:

    • Take an aliquot of your current working solution.

    • Take an aliquot from your original stock solution.

    • If possible, prepare a fresh solution from the solid compound as a control.

  • Analyze by HPLC: Perform a High-Performance Liquid Chromatography (HPLC) analysis on all samples.[11]

    • Method: Use a C18 reverse-phase column with a gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol. Monitor at the λ-max of 3-acetoxycinnamic acid (approx. 270-320 nm).

    • Expected Outcome (Degradation): You will observe a significant decrease in the peak area corresponding to 3-acetoxycinnamic acid and the emergence of a new, typically more polar (earlier eluting) peak, which is the 3-hydroxycinnamic acid.

  • Action: If degradation is confirmed, discard all compromised solutions. Review the prevention protocols in Section 3 before preparing new solutions.

Issue 2: An unexpected new peak is consistently appearing in my HPLC chromatogram.

• Probable Cause: This is the classic signature of degradation. The new peak is almost certainly the hydrolysis product, 3-hydroxycinnamic acid.

• Troubleshooting Workflow: The following workflow provides a logical sequence for diagnosing and resolving the issue.

Caption: Systematic workflow for troubleshooting compound degradation.

• Confirmation with Mass Spectrometry (LC-MS): To definitively confirm the identity of the new peak, analyze the sample using LC-MS.[12][13] 3-acetoxycinnamic acid has a molecular weight of approximately 206.19 g/mol , while its hydrolysis product, 3-hydroxycinnamic acid, has a molecular weight of approximately 164.16 g/mol . This mass difference is a conclusive indicator of hydrolysis.

Section 3: Prevention Protocols & Best Practices (FAQs)

Proactive measures are the most effective strategy for ensuring the integrity of your compound.

Q1: How should I prepare and store my primary stock solution?

A: The key is to minimize contact with water and control environmental factors.

Protocol: Preparing a Stable Stock Solution

• Solvent Selection: Choose a high-purity, anhydrous organic solvent in which 3-acetoxycinnamic acid is freely soluble. Dimethyl sulfoxide (DMSO) or absolute ethanol are excellent first choices. Cinnamic acid itself is freely soluble in many organic solvents.[14]

• Preparation:

  • Allow the vial of solid 3-acetoxycinnamic acid to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the required amount of solid and dissolve it in the chosen anhydrous solvent to your target concentration (e.g., 10-50 mM).

  • Ensure complete dissolution by gentle vortexing or sonication.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes in amber glass or polypropylene vials with tight-sealing caps. This minimizes freeze-thaw cycles and contamination.

  • Store the aliquots under the conditions summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Slows down all chemical degradation pathways significantly.[3]
Solvent	Anhydrous DMSO, Ethanol	The absence of water prevents ester hydrolysis.[15]
Container	Amber glass vials	Protects against light-induced photodegradation.[5][6]
Atmosphere	Standard (Air)	For most applications, this is sufficient. For maximum stability over years, purging the vial headspace with argon or nitrogen can be considered to prevent long-term oxidation.

Q2: What is the optimal pH for my aqueous working solutions?

A: The rate of ester hydrolysis is highly pH-dependent. Phenolic compounds are generally more stable under acidic conditions.[16][17] For 3-acetoxycinnamic acid, the goal is to find the pH where hydrolysis is slowest.

• Recommendation: Prepare your aqueous working solutions in a buffer with a slightly acidic pH, ideally between 4.0 and 5.0 . In this range, both acid-catalyzed and base-catalyzed hydrolysis are minimized.

• Avoid:

  • Neutral or Alkaline Buffers (pH > 7): Base-catalyzed hydrolysis is significantly faster and will lead to rapid degradation.

  • Strongly Acidic Buffers (pH < 3): Acid-catalyzed hydrolysis will become a factor.

Q3: How long can I expect my aqueous working solution to be stable?

A: Stability in aqueous solution is time-limited and condition-dependent . It can range from a few hours to a day. It is strongly recommended to prepare fresh aqueous working solutions for each experiment from your frozen, anhydrous stock.

Protocol: Performing a Quick Stability Test If your experiment runs for several hours, it is prudent to verify stability under your specific conditions.

• Prepare Solution: Make your final working solution in the exact buffer and at the concentration you will use in your experiment.

• Set Time Points: Aliquot the solution into separate vials for different time points (e.g., T=0, T=2h, T=4h, T=8h, T=24h).

• Incubate: Keep the aliquots under the same conditions as your experiment (e.g., 37°C incubator).

• Analyze: At each time point, immediately freeze one aliquot at -80°C. Once all time points are collected, analyze them together by HPLC.

• Evaluate: Quantify the peak area of the parent compound. A loss of >5-10% of the main peak area indicates that the compound is not stable enough for the duration of your experiment under those conditions.

By adhering to these guidelines, you can ensure the chemical integrity of your 3-acetoxycinnamic acid, leading to more accurate, reliable, and reproducible scientific outcomes.

References

• Vertex AI Search. (2025).
• Wikipedia. (n.d.). Anthocyanin.
• SpringerLink. (n.d.). Degradation of cinnamic acid by a newly isolated bacterium Stenotrophomonas sp. TRMK2.
• National Center for Biotechnology Information. (n.d.). Bacterial degradation of 3,4,5-trimethoxycinnamic acid with production of methanol.
• Taylor & Francis Online. (n.d.). Photodegradation of Cinnamic Acid in Different Media.
• Google Patents. (n.d.). EP1514897A1 - A stabilizer against hydrolysis for an ester-group- containing resin and a thermoplastic resin composition.
• ResearchGate. (n.d.). Synthesis, applications and Structure-Activity Relationship (SAR)
• Wikipedia. (n.d.). Cinnamic acid.
• National Center for Biotechnology Information. (2023).
• National Center for Biotechnology Inform
• National Center for Biotechnology Information. (n.d.). Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes.
• Shimadzu. (n.d.). No.
• ResearchGate. (n.d.). Effect of pH on the Stability of Plant Phenolic Compounds.
• Cheméo. (n.d.). 3-Acetoxycinnamic acid.
• MDPI. (2023).
• ResearchGate. (n.d.).
• YouTube. (2018). cinnamic acid synthesis part 2 (ethyl ester hydrolysis).
• National Center for Biotechnology Information. (n.d.). Stability of Phenolic Compounds in Grape Stem Extracts.
• ResearchGate. (n.d.).
• PubMed. (n.d.). Effect of pH on the stability of plant phenolic compounds.
• A chemical rationale of drug stability and degrad
• Taylor & Francis Online. (n.d.). Full article: Photodegradation of Cinnamic Acid in Different Media.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Solubilities of Cinnamic Acid Esters in Organic Solvents | Request PDF.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). (PDF)
• Organic Syntheses. (n.d.). α-ACETAMINOCINNAMIC ACID.
• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024).
• David Publishing. (2017).
• MDPI. (n.d.). Investigation of Cinnamic Acid Derivatives as Alternative Plasticizers for Improved Ductility of Polyvinyl Chloride Films.
• ANALYTICAL METHODS FOR THE DEGRAD
• National Center for Biotechnology Information. (2023).
• CORE. (n.d.). Solubility studies of trans-cinnamic acid in mixed solvents.
• National Center for Biotechnology Information. (2021). Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts.
• Quora. (2017). How to prevent hydrolysis in a drug.
• MDPI. (2018). Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review.
• YouTube. (2022). Understanding Wine Phenolic Structure and Color Stability.
• WUR eDepot. (2022). Literature review and evaluation of biomarkers, matrices and analytical methods for chemicals selected in the research program H.
• SciTePress. (n.d.). Effect of Heating Condition and pH on Stability of Total Phenolic Content and Antioxidant Activities of Samui (Micromelum Minutum).
• bioRxiv. (2023). Cinnamic acid and p-coumaric acid are metabolized to 4-hydroxybenzoic acid by Yarrowia lipolytica.
• MDPI. (2020). Monitoring Hydroxycinnamic Acid Decarboxylation by Lactic Acid Bacteria Using High-Throughput UV-Vis Spectroscopy.
• ResearchGate. (n.d.). Photodegradation of Cinnamic Acid in Different Media | Request PDF.
• ResearchGate. (2023). (PDF) Investigation of Cinnamic Acid Derivatives as Alternative Plasticizers for Improved Ductility of Polyvinyl Chloride Films.
• National Center for Biotechnology Information. (n.d.). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide.

Sources

• 1. What are the stability characteristics of cinnamic derivatives? - Blog [sinoshiny.com]
• 2. researchgate.net [researchgate.net]
• 3. A chemical rationale of drug stability and degradation- An insightful approach - IP Int J Compr Adv Pharmacol [ijcap.in]
• 4. Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review [mdpi.com]
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• 6. tandfonline.com [tandfonline.com]
• 7. Anthocyanin - Wikipedia [en.wikipedia.org]
• 8. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scitepress.org [scitepress.org]
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• 14. Cinnamic acid - Wikipedia [en.wikipedia.org]
• 15. carbodiimide.com [carbodiimide.com]
• 16. The Stability of Phenolic Compounds in Fruit, Berry, and Vegetable Purees Based on Accelerated Shelf-Life Testing Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting complex NMR spectra of 3-Acetoxycinnamic acid

Technical Support Center: 3-Acetoxycinnamic Acid NMR Analytics

Ticket ID: #NMR-3ACA-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Comprehensive Interpretation & Troubleshooting Guide for 3-Acetoxycinnamic Acid Spectra

Mission Statement

Welcome to the Analytical Support Center. This guide is not a textbook definition; it is a troubleshooting ecosystem designed for researchers encountering anomalies in the NMR characterization of 3-Acetoxycinnamic acid . Our goal is to move you from "spectrum confusion" to "structural confirmation" using causality-based logic and self-validating protocols.

Module 1: Spectral Acquisition & Sample Integrity

Before interpreting peaks, we must validate the sample. The acetoxy group is labile, and the carboxylic acid moiety is sensitive to solvent effects.

Common Issue 1: "My spectrum has a sharp, unassigned singlet at ~2.0 ppm."

Diagnosis: Sample Degradation (Hydrolysis). Mechanism: The acetoxy group (-OCOCH₃) is susceptible to hydrolysis, especially in the presence of trace water in deuterated solvents (DMSO-d₆ is hygroscopic). This releases free acetic acid and 3-hydroxycinnamic acid . Validation Protocol:

• Check the integral of the singlet at ~2.3 ppm (intact acetoxy).

• Check for a new singlet at ~1.9–2.0 ppm (free acetic acid).

• Self-Validating Step: Run a COSY spectrum. If the peak at 2.0 ppm shows no correlations to the aromatic ring, it is free acetic acid.

Common Issue 2: "I cannot see the carboxylic acid proton."

Diagnosis: Solvent Exchange or Broadening. Mechanism: In CDCl₃, the -COOH proton often undergoes rapid exchange or hydrogen bonding, leading to extreme broadening (>12 ppm) or disappearance. Solution: Switch to DMSO-d₆ . The strong hydrogen-bonding capability of DMSO "locks" the acidic proton, usually resulting in a visible broad singlet around 12.0–13.0 ppm.

Workflow: Sample Preparation Logic

Figure 1: Decision logic for solvent selection and impurity identification.

Module 2: 1H NMR Interpretation (The Core)

The Vinylic Region: Determining Geometry

The alkene double bond is the structural anchor. You must determine if you have the trans (E) or cis (Z) isomer.

• Trans-Isomer (Expected):

  • Coupling Constant (

    ): 15.5 – 16.0 Hz.

  • Logic: The Karplus relationship dictates that a 180° dihedral angle (trans) results in a larger coupling constant than a 0° angle (cis).

• Cis-Isomer (Impurity/Photo-isomer):

  • Coupling Constant (

    ): 10.0 – 12.0 Hz.

The Aromatic Region: Decoding Meta-Substitution

3-Acetoxycinnamic acid is a meta-disubstituted benzene . This creates a distinct ABCD spin system (or AMRX depending on field strength), not the symmetric AA'BB' pattern seen in para-substitution.

• H2 (The "Island"): Located between the acetoxy and acrylic groups. It appears as a narrow singlet or doublet of doublets (dd) with very small coupling constants (

  Hz).

• H5 (The "Triplet"): Located opposite H2. It couples to both H4 and H6 (

  Hz), appearing as a pseudo-triplet (t).

• H4 & H6: Appear as doublets (d) or doublets of doublets (dd), split by their ortho neighbor (H5) and meta neighbor (H2).

Quantitative Data Summary

Proton Assignment	Chemical Shift ( , ppm)*	Multiplicity	Coupling Constant ( , Hz)	Structural Logic
-COOH	12.0 - 13.0	Broad Singlet	-	Acidic proton (visible in DMSO).
Vinyl (H7)	7.60 - 7.70	Doublet (d)	~16.0	Deshielded by resonance with ring.
Vinyl (H8)	6.50 - 6.60	Doublet (d)	~16.0	Shielded; confirms trans geometry.
Ar-H5	7.40 - 7.50	Triplet (t)	~8.0	Couples to H4 and H6.
Ar-H6	7.30 - 7.40	Doublet (d)	~8.0	Ortho to vinyl group.
Ar-H2	7.20 - 7.30	Singlet (s)**	< 2.0	Isolated by meta-substituents.
Ar-H4	7.10 - 7.20	Doublet (d)	~8.0	Ortho to acetoxy group.
-OCOCH₃	2.25 - 2.35	Singlet (s)	-	Acetoxy methyl group.

*Note: Shifts are approximate for DMSO-d₆. Values will shift upfield in CDCl₃. **H2 often appears as a singlet at low resolution but is a doublet of doublets (fine splitting).

Visualization: Meta-Substitution Splitting Tree

Figure 2: Splitting topology for the key aromatic protons H5 (Triplet) and H2 (Pseudo-Singlet).

Module 3: Advanced Verification (13C & 2D NMR)

FAQ: "How do I distinguish the two carbonyl carbons?"

In 13C NMR, you will see two signals in the 165–170 ppm range.

• Ester Carbonyl (-OCOCH₃): Typically ~169 ppm.

• Acid Carbonyl (-COOH): Typically ~167 ppm (conjugated). Troubleshooting Protocol:

• Run an HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• The methyl protons (2.3 ppm) will show a strong correlation to the Ester Carbonyl .

• The vinylic protons will show correlations to the Acid Carbonyl .

FAQ: "The aromatic region is overlapping. How do I assign H2, H4, H6?"

Protocol: Run a COSY (Correlation Spectroscopy) spectrum.

• H5 (the triplet) is the key. Find the triplet.

• The two protons correlating to H5 are H4 and H6 .

• H2 will show no strong COSY correlation to H5 (4 bonds away).

• H2 will show weak meta-coupling cross-peaks to H4/H6 only at high contour levels.

References

• Spectral Database for Organic Compounds (SDBS). SDBS No. 2785 (Cinnamic acid derivatives). National Institute of Advanced Industrial Science and Technology (AIST). [Link]

• Reich, H. J. Structure Determination Using Spectroscopic Methods: Chemical Shifts and Coupling Constants.[1] University of Wisconsin-Madison.[1] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds.

• National Institute of Standards and Technology (NIST). Cinnamic Acid - Gas Phase IR and Mass Spectra. (Cross-reference for purity). [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: LC-MS Analysis of 3-Acetoxycinnamic Acid

Status: Operational Subject: Troubleshooting Matrix Effects & Stability in Biological Matrices Lead Scientist: Senior Application Specialist

Introduction: The "Phantom" Matrix Effect

Welcome to the technical guide for 3-Acetoxycinnamic acid (3-ACA). If you are observing signal loss, poor reproducibility, or non-linear calibration curves, you are likely facing one of two distinct challenges: Ion Suppression (True Matrix Effect) or Ester Hydrolysis (Pseudo-Matrix Effect).

3-ACA contains a labile acetoxy ester bond. In biological matrices (plasma/serum), esterases can rapidly convert 3-ACA into Cinnamic Acid. Many researchers mistake this enzymatic degradation for matrix-induced ion suppression. This guide provides the diagnostic workflows to distinguish and resolve these issues.

Module 1: Diagnostic Workflow

Before altering your chromatography, you must diagnose the root cause of signal loss. Use the following decision logic to isolate the problem.

Diagnostic Decision Tree

Figure 1: Diagnostic logic to distinguish between matrix suppression and chemical/enzymatic instability.

Module 2: Technical FAQs & Troubleshooting

Q1: My internal standard (IS) response is stable, but the 3-ACA analyte signal drops over time in the autosampler. Is this a matrix effect?

Diagnosis: Likely Enzymatic Instability , not matrix effect. Mechanism: 3-ACA is an ester. Plasma esterases (carboxylesterases) remain active even after simple protein precipitation (PPT). They hydrolyze 3-ACA to Cinnamic Acid. Solution:

• Acidification: Immediately add formic acid (final concentration 0.5% - 1.0%) to the plasma upon collection to inhibit esterase activity.

• Temperature Control: Keep all samples at 4°C. Process on ice.

• Inhibitors: If acidification fails, add specific esterase inhibitors like Sodium Fluoride (NaF) or PMSF (Phenylmethylsulfonyl fluoride) to the collection tubes.

Q2: I see a massive dip in the baseline exactly where 3-ACA elutes. How do I fix this?

Diagnosis: True Ion Suppression caused by co-eluting phospholipids. Mechanism: Phospholipids (glycerophosphocholines) are abundant in plasma (approx. 1 mg/mL). In ESI- mode, they compete for charge, suppressing the ionization of carboxylic acids like 3-ACA. Solution:

• Chromatography: 3-ACA is moderately non-polar. Phospholipids elute late in reversed-phase gradients. Ensure your gradient flushes the column with 95-100% organic solvent after the analyte elutes, but before the next injection.

• Extraction Upgrade: Switch from Protein Precipitation (PPT) to Solid Phase Extraction (SPE) or Supported Liquid Extraction (SLE) . (See Table 1).

Q3: How do I calculate the exact magnitude of the Matrix Effect?

Protocol: Use the Matuszewski Method (Standard Line Slope approach). Do not rely on a single recovery experiment. You must compare the slope of calibration curves in neat solvent vs. matrix.

The Calculation:

[1]

• MF = 1.0: No effect.

• MF < 1.0: Ion Suppression (e.g., 0.7 = 30% signal loss).

• MF > 1.0: Ion Enhancement.

Module 3: Optimization Protocols

Protocol A: Post-Column Infusion (Visualizing the Matrix)

The "Gold Standard" for locating suppression zones.

• Setup: Connect a syringe pump containing 3-ACA (1 µg/mL in mobile phase) to the MS source via a "T" piece.

• Flow: Infuse 3-ACA continuously at 10 µL/min.

• Injection: Inject a blank extracted plasma sample (matrix only) via the LC column.

• Observation: Monitor the baseline of the 3-ACA transition.

  • Result: Any dip in the constant baseline indicates a suppression zone.

  • Action: Adjust the LC gradient to move the 3-ACA peak away from these dips.

Protocol B: Extraction Method Comparison

Select the extraction method based on your sensitivity requirements.

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid Phase Extraction (SPE)
Phospholipid Removal	Poor (< 20% removed)	Moderate (depends on solvent)	Excellent (> 95% removed)
3-ACA Recovery	High (> 90%)	Variable (pH dependent)	High (> 85%)
Matrix Effect Risk	High	Medium	Low
Throughput	High	Low (Labor intensive)	High (with 96-well plates)
Recommendation	Only for high-conc. screening	Good for cost-saving	Best for validation/clinical

Module 4: Validating the Method (Regulatory Compliance)

To meet FDA/EMA guidelines, you must prove that matrix effects are consistent across different patient samples.

The "6-Lot" Validation Workflow

Figure 2: Regulatory workflow for assessing Matrix Factor variability across 6 distinct biological lots.

Critical Note on Internal Standards: For 3-ACA, do not use a generic IS.

• Best: 3-Acetoxycinnamic acid-d3 (Stable Isotope Labeled). This compensates for both matrix effects and ester hydrolysis (assuming the isotope effect on hydrolysis is negligible).

• Alternative: 3-Chlorocinnamic acid (Structural Analog). This will track extraction but not hydrolysis.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Standard line slopes as a measure of a relative matrix effect in quantitative HPLC-MS bioanalysis. Journal of Chromatography B.

• US Food and Drug Administration (FDA). (2018).[2][3] Bioanalytical Method Validation Guidance for Industry. FDA.gov.

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B.

• Li, W., et al. (2019). Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of ester prodrugs.[4] Scientific Reports.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. FDA 2018 Bioanalytical Method Validation - A Practical Assessment - Quinta-Analytica [quinta.cz]
• 4. Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability Optimization for 3-Acetoxycinnamic Acid

Status: Operational Ticket ID: T-ACA-STAB-001 Assigned Specialist: Senior Application Scientist, Chemical Stability Unit

Executive Summary

3-Acetoxycinnamic acid (3-ACA) presents a dual-stability challenge common to functionalized phenylpropanoids: hydrolytic instability of the phenolic ester and photo-instability of the conjugated alkene.

This technical guide moves beyond generic storage advice. It dissects the molecular mechanisms of degradation to provide you with a self-validating framework for handling 3-ACA in long-term drug development or organic synthesis studies.

Module 1: The Degradation Matrix

Understanding the "Why" behind the instability.

Hydrolytic Degradation (The Ester Cleavage)

The acetoxy group at the meta position is a phenolic ester. Unlike aliphatic esters, phenolic esters are excellent leaving groups, making them highly susceptible to nucleophilic attack by water (hydrolysis). This reaction is catalyzed by both acid and base, but base-catalyzed hydrolysis is orders of magnitude faster due to the irreversibility of the phenoxide formation.

• Mechanism: Nucleophilic attack on the carbonyl carbon of the acetate group.

• Result: Loss of the acetyl group, yielding 3-Hydroxycinnamic acid and Acetic acid.

• Impact: Drastic change in lipophilicity (LogP) and biological activity.

Photo-Isomerization (The Geometric Shift)

The cinnamic acid backbone contains an exocyclic double bond conjugated with the aromatic ring. In its ground state, 3-ACA exists primarily as the thermodynamically stable trans (E) isomer. Upon exposure to UV light (λ ~250–320 nm), the molecule absorbs a photon, exciting an electron to a

antibonding orbital, temporarily breaking the double bond character and allowing rotation to the cis (Z) isomer.

• Mechanism:

  excitation followed by relaxation into the cis geometry.

• Result: Formation of cis-3-Acetoxycinnamic acid.[1]

• Impact: The cis isomer often possesses significantly different binding affinities and retention times in HPLC.

Visualization of Degradation Pathways

Figure 1: The dual degradation pathways of 3-ACA. The blue node represents the target molecule; red nodes indicate impurities that will appear in analytical traces.

Module 2: Stability Data & Solvent Compatibility

To ensure experimental integrity, use the following compatibility matrix. Data is derived from the structural properties of phenolic esters and cinnamates.

Parameter	Recommended Condition	High Risk Condition	Mechanistic Reason
pH Environment	pH 3.0 – 5.0	pH > 7.5	Phenolic esters hydrolyze rapidly under basic conditions due to hydroxide nucleophilicity.
Solvent (Stock)	Anhydrous DMSO	Methanol / Water	Protic solvents (alcohols/water) promote solvolysis/hydrolysis over time.
Light Exposure	Amber Glass / Foil	Fluorescent / Sunlight	The conjugated alkene absorbs UV/Blue light, driving E Z isomerization.
Temperature	-20°C (Desiccated)	> 25°C (Humid)	Thermal energy increases the rate of hydrolysis (Arrhenius equation).

Module 3: Troubleshooting Guide (FAQ)

Q1: I see a new peak eluting before my main 3-ACA peak on Reverse-Phase HPLC. What is it?

• Diagnosis: This is likely 3-Hydroxycinnamic acid (hydrolysis product).

• Reasoning: Removal of the acetyl group exposes a free phenol and carboxylic acid. This increases the polarity of the molecule, causing it to elute earlier on C18 columns.

• Solution: Check the pH of your mobile phase and sample diluent. Ensure your stock solution was stored in anhydrous conditions.

Q2: I see a new peak eluting after or very close to the main peak, and the spectra look identical.

• Diagnosis: This is likely the ** cis-isomer**.

• Reasoning: Isomers often have similar mass spectra and UV absorption profiles but different interactions with the stationary phase. Cis-cinnamates are generally more polar than trans, but resolution depends on the column.

• Solution: Perform the experiment in amber glassware. If the peak diminishes after heating (thermal relaxation) or changes upon light exposure, it is an isomer.

Q3: My stock solution in DMSO has precipitated after freezing.

• Diagnosis: DMSO freezes at 19°C.

• Reasoning: This is physical, not chemical. However, repeated freeze-thaw cycles can introduce moisture via condensation.

• Solution: Aliquot stocks into single-use vials before freezing to avoid freeze-thaw moisture contamination.

Module 4: Validated Protocols

Protocol A: Preparation of Ultra-Stable Stock Solution (50 mM)

Objective: Create a stock solution stable for >6 months.

• Materials:

  • 3-Acetoxycinnamic acid (Solid, stored at 4°C).

  • DMSO (Anhydrous, ≥99.9%, treated with molecular sieves).

  • Amber borosilicate glass vials with PTFE-lined caps.

• Procedure:

  • Step 1: Equilibrate the solid bottle to room temperature before opening to prevent condensation on the hygroscopic solid.

  • Step 2: Weigh the required mass into an amber vial.

  • Step 3: Add anhydrous DMSO. Do not use ethanol or methanol for long-term storage as trans-esterification can occur.

  • Step 4: Vortex for 30 seconds.

  • Step 5: Overlay the headspace with Nitrogen or Argon gas (optional but recommended for >1 month storage).

  • Step 6: Seal tightly and store at -20°C.

Protocol B: Workflow Decision Tree

Use this logic flow to determine the handling of your sample during experiments.

Figure 2: Decision matrix for handling 3-ACA to minimize degradation.

References

• NIST Chemistry WebBook. 3-Acetoxycinnamic acid: Physical Properties and Spectra. National Institute of Standards and Technology. [Link]

• Nielsen, N. M., & Bundgaard, H. (1987). Prodrugs as drug delivery systems. 68. Chemical stability of phenolic ester prodrugs in aqueous solution. International Journal of Pharmaceutics. (Demonstrates hydrolysis kinetics of phenolic esters). [Link]

• Srinivasan, R., et al. (2017). Photocatalytic E → Z Isomerization of Polarized Alkenes. The Journal of Organic Chemistry.[2] (Mechanistic insight into cinnamate photo-isomerization). [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data and Stability. (Reference for solvent choice). [Link]

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Handling Hygroscopic 3-Acetoxycinnamic Acid

Case ID: 3-ACA-HYGRO-PROTOCOLS Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are encountering handling difficulties with 3-Acetoxycinnamic acid (also known as m-acetylcoumaric acid). While cinnamic acid derivatives are generally stable, the introduction of the acetoxy (ester) group at the phenolic position creates a vulnerability to moisture.

The core issue is not just physical clumping; it is chemical instability . Hygroscopicity in this compound drives hydrolysis , cleaving the acetate group to release 3-hydroxycinnamic acid and acetic acid . Because the byproduct (acetic acid) is itself acidic, it can autocatalyze further degradation, turning a solid powder into a sticky, degraded paste.

This guide provides a self-validating system to store, handle, and verify the integrity of your material.

Module 1: The Degradation Mechanism (Why This Happens)

Understanding the chemistry is the first step to prevention. Unlike simple alkyl esters, phenolic esters (like the acetoxy group here) are more susceptible to nucleophilic attack by water.

The Hydrolysis Pathway

When 3-acetoxycinnamic acid absorbs atmospheric moisture, water attacks the carbonyl carbon of the acetoxy group.

Figure 1: The autocatalytic hydrolysis pathway. Note the red dotted line: the acetic acid produced accelerates the degradation of the remaining stock.

Module 2: Storage & Preservation Protocols

Objective: Maintain the material in a state of "Chemical Stasis."

Protocol A: The Desiccation System

Do not rely on standard cabinet storage.

• Primary Container: Amber glass vial with a Teflon-lined screw cap (minimize light and gas exchange).

• Secondary Container: A vacuum desiccator containing Phosphorus Pentoxide (

  ) or indicating Drierite.

  • Why

    ? It is chemically reactive with water, providing a lower partial pressure of water vapor than silica gel.

• Temperature: Store at -20°C (Freezer) .

  • Critical Step: Before opening the vial, allow it to warm to room temperature in a desiccator for 30 minutes . Opening a cold vial in humid air causes immediate condensation on the solid, triggering the hydrolysis cycle described in Fig 1.

Protocol B: Inert Atmosphere (Long-Term)

If storing for >3 months:

• Flush the headspace of the vial with Argon (heavier than air) before sealing.

• Parafilm is insufficient; use electrical tape or a shrink band over the cap for a better moisture barrier.

Module 3: Active Handling & Weighing

Objective: Transfer the material without introducing moisture.

The "Difference Weighing" Technique

Avoid using a spatula to add powder directly to a balance pan, as this exposes the bulk container to air for too long.

Step	Action	Rationale
1	Prepare Receiver	Have your reaction flask ready with solvent and a stir bar, purging with .
2	Tare Vial	Take the closed stock vial to the balance. Tare the balance to zero.
3	Remove Aliquot	Open vial, quickly remove approx. amount into a transfer vessel (e.g., weighing boat or direct to flask), and immediately close the stock vial .
4	Weigh Stock	Place the closed stock vial back on the balance. The negative value is the mass transferred.
5	Purge	Flush the stock vial headspace with Argon/Nitrogen before returning to storage.

Pro-Tip: If the compound is already sticky/clumped, do not return any unused portion to the main stock. Discard it or purify it immediately.

Module 4: Quality Control & Troubleshooting

Objective: Verify integrity before committing to an expensive experiment.

Visual & Olfactory Inspection

• Pass: Free-flowing white to off-white powder. Odorless or faint phenolic smell.

• Fail: Sticky clumps, yellow discoloration, or a distinct vinegar smell (indicates acetic acid release).

Analytical Verification (NMR)

Proton NMR (

H-NMR) is the gold standard for detecting hydrolysis.

• Solvent: DMSO-

  or CDCl (ensure solvent is dry).

• Diagnostic Peaks:

  • 3-Acetoxycinnamic acid: Look for the acetate methyl singlet at ~2.3 ppm .

  • Impurity (Acetic Acid): A sharp singlet at ~2.1 ppm (shifts slightly depending on concentration/solvent).

  • Impurity (Phenol): The aromatic region of 3-hydroxycinnamic acid will show shifted multiplets compared to the ester.

Decision Logic: Go/No-Go

Figure 2: Operational decision tree for material qualification.

Frequently Asked Questions (FAQ)

Q: Can I dry the material in a vacuum oven if it gets wet? A: Proceed with caution. Because 3-acetoxycinnamic acid is an ester, heating it while it is wet can accelerate the hydrolysis you are trying to prevent (creating a "steaming" effect).

• Correct Protocol: Dry it in a vacuum desiccator over

  at room temperature for 24 hours. Do not apply heat until you are sure the free water is gone.

Q: What is the best solvent for recrystallization? A: Avoid alcohols (methanol/ethanol) if possible, as they can cause transesterification (swapping the acetate group for a methoxy/ethoxy group) under acidic conditions or high heat.

• Recommendation: Use a mixture of Ethyl Acetate/Hexane or Toluene . Dissolve gently and allow to cool slowly.

Q: I see a melting point depression. Is the material ruined? A: Not necessarily, but it is impure. Pure 3-acetoxycinnamic acid derivatives typically melt sharply (e.g., 4-acetoxy melts ~190°C, 3-methoxy ~117°C). If your range widens by >3°C or drops significantly, the "impurity" is likely the hydrolysis product (3-hydroxycinnamic acid). You must purify before use in sensitive catalysis or polymerizations.

References

• Chemical Properties & Isomer Data: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5373941, 4-Acetoxycinnamic acid (Isomer Analog). Retrieved from [Link]

• Hydrolysis Mechanisms: Master Organic Chemistry (2022). Hydrolysis of Esters (Saponification and Acid Catalysis).[1] Retrieved from [Link]

• Handling Moisture Sensitive Compounds: Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Department of Chemistry. Retrieved from [Link]

• Purification of Cinnamic Acid Derivatives: Pathiranage, A. L., et al. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters.[2][3] Journal of Laboratory Chemical Education. Retrieved from [Link]

Sources

• 1. Hydrolysis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]

Enhancing the biological activity of 3-Acetoxycinnamic acid through derivatization

Technical Support Center: Cinnamate Derivatization & Optimization Topic: Enhancing the Biological Activity of 3-Acetoxycinnamic Acid (3-ACA) Ticket ID: #ACA-BIO-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist

Overview: The 3-ACA Scaffold Potential

Welcome to the technical support hub for 3-Acetoxycinnamic acid (3-ACA). You are likely working with this scaffold because of its unique position as a "masked" phenolic cinnamate. Unlike free hydroxycinnamic acids (like ferulic or caffeic acid), the 3-acetoxy group acts as a lipophilic promoiety, enhancing membrane permeability before intracellular esterases liberate the active 3-hydroxy species.

However, researchers frequently encounter two critical bottlenecks:

• Synthetic Instability: The acetoxy ester is labile and often hydrolyzes unintentionally during downstream derivatization (e.g., amidation).

• Bioassay Variability: Poor solubility and non-specific binding lead to erratic IC50/MIC data.

This guide provides field-proven protocols to resolve these issues and strategies to chemically evolve 3-ACA into high-potency therapeutics (HDAC inhibitors, antimicrobials, or antioxidants).

Module 1: Synthetic Troubleshooting (Chemistry)

User Question: I am trying to couple an amine to the carboxylic acid of 3-ACA to make an amide, but I keep losing the acetoxy group (deacetylation). How do I prevent this?

Diagnosis: The acetoxy group at the meta position is a phenolic ester. Phenolic esters are significantly more liable to hydrolysis than aliphatic esters, especially in the presence of nucleophilic bases (like primary amines) or basic aqueous workups. If your reaction pH exceeds 8.5 or if you use strong nucleophiles (e.g., hydrazine) without protection, you will cleave the acetate, yielding the 3-hydroxy byproduct.

Corrective Protocol: The "Buffered" Coupling Method Do not use the standard Acid Chloride method (SOCl2), as the HCl byproduct and heat will degrade the ester. Instead, use a mild carbodiimide coupling with strict pH control.

Step-by-Step Protocol:

• Activation: Dissolve 3-ACA (1.0 eq) in anhydrous DCM or DMF.

• Reagents: Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Note: HOBt suppresses racemization and, crucially, lowers the basicity requirement compared to HATU.

• Base Control: Add DIPEA (Diisopropylethylamine) dropwise. CRITICAL: Limit DIPEA to 2.0 equivalents. Monitor "wet" pH paper above the reaction; keep the vapor phase neutral-to-slightly basic, not strongly alkaline.

• Reaction: Stir at 0°C to Room Temperature (Do not heat).

• Workup (The Safety Net):

  • Dilute with EtOAc.

  • Wash with 0.1 N HCl (removes unreacted amine and EDC).

  • Wash with Saturated NaHCO3 (Quick wash only! Prolonged exposure hydrolyzes the phenol ester).

  • Dry over Na2SO4.

Data Verification Table: Coupling Reagent Compatibility

Reagent	Risk Level	Outcome	Recommendation
SOCl2 / Reflux	High	Deacetylation & Polymerization	AVOID
HATU / Excess Base	Medium	Partial Hydrolysis	Use only with sterically hindered amines.
EDC / HOBt	Low	High Yield (>85%)	PREFERRED
Mixed Anhydride	Medium	Mixed Products	Use only if EDC fails.

Module 2: Biological Optimization (Activity Enhancement)

User Question: My 3-ACA derivative shows weak activity in cell-based assays. How can I modify the structure to enhance potency?

Scientific Insight: 3-ACA itself is a weak electrophile. To enhance activity, you must modify the "Warhead" (the carboxylic acid tail) or the "Cap" (the aromatic ring). The strategy depends on your biological target.

Scenario A: Targeting Cancer (HDAC Inhibition)

Cinnamic acids are classic pharmacophores for Histone Deacetylase (HDAC) inhibitors (similar to Panobinostat).[1] The carboxylic acid is too weak to chelate the Zinc ion in the HDAC active site.

• Modification: Convert the carboxylic acid to a Hydroxamic Acid (-CONHOH).

• Mechanism: The hydroxamic acid creates a bidentate chelate with the Zn2+ ion in the enzyme pocket, stopping cancer cell proliferation.

• Synthesis Tip: React 3-ACA with hydroxylamine hydrochloride (NH2OH·HCl) and KOH in methanol. Warning: This WILL cleave the acetoxy group. If you must keep the acetoxy, use O-benzylhydroxylamine followed by hydrogenation.

Scenario B: Targeting Bacteria (Membrane Disruption)

For antimicrobial activity, the molecule must penetrate the bacterial cell wall.

• Modification: Amidation with lipophilic amines (e.g., octylamine, benzylamine).

• Mechanism: Increases logP (lipophilicity), facilitating passive diffusion through the peptidoglycan layer (Gram-positive) or outer membrane (Gram-negative).

• SAR Rule: An alkyl chain length of C8-C10 typically maximizes antimicrobial potency for cinnamic amides.

User Question: I see precipitation in my assay media when dosing 3-ACA derivatives.

Troubleshooting Guide:

• Stock Preparation: Dissolve in 100% DMSO at 1000x the final concentration.

• Step-Down Dilution: Do not add DMSO stock directly to media. Dilute 1:10 in PBS first, then add to media. This prevents "shock precipitation."

• Carrier: If solubility persists, use 2-Hydroxypropyl-β-cyclodextrin (HPβCD) as an excipient. It encapsulates the lipophilic phenyl ring, keeping the drug in solution without affecting membrane permeability.

Module 3: Visualizing the Logic (Workflows)

Diagram 1: The "Safe" Synthesis Workflow

This flowchart guides you through the decision-making process to preserve the acetoxy group during derivatization.

Caption: Decision logic for synthesizing 3-ACA derivatives while managing ester stability risks.

Diagram 2: Structure-Activity Relationship (SAR) Enhancement

How to modify 3-ACA for specific biological outcomes.

Caption: SAR map showing how specific structural modifications translate to biological function.

References

• Perkovič, M. N., et al. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. MDPI. Available at: [Link]

• De, P., et al. (2011).[2] Cinnamic acid derivatives as anticancer agents-a review. Current Medicinal Chemistry. Available at: [Link]

• Guzman, J. D. (2014). Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity.[3] Molecules. Available at: [Link]

• Sova, M. (2012). Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

Sources

• 1. An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review | Research, Society and Development [rsdjournal.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: 3-Acetoxycinnamic Acid vs. Caffeic Acid Antioxidant Activity

Executive Summary

This guide provides a technical comparison between Caffeic Acid (the gold standard hydroxycinnamic acid) and 3-Acetoxycinnamic Acid (a synthetic lipophilic derivative).

• Caffeic Acid is the superior direct antioxidant due to its ortho-dihydroxyphenyl (catechol) structure, which facilitates rapid Hydrogen Atom Transfer (HAT). However, its hydrophilicity limits passive membrane permeability.

• 3-Acetoxycinnamic Acid (3-ACA) exhibits negligible direct radical scavenging activity in cell-free systems because the phenolic hydroxyl group is blocked by acetylation. Its primary utility lies in its enhanced lipophilicity (LogP), acting as a prodrug . Upon cellular entry, intracellular esterases hydrolyze the acetyl group to release the active metabolite (3-hydroxycinnamic acid/m-coumaric acid).

Part 1: Chemical Profile & Physicochemical Properties[1]

The fundamental difference in antioxidant potential stems from the structural availability of hydroxyl groups and the lipophilicity that dictates cellular uptake.

Feature	Caffeic Acid	3-Acetoxycinnamic Acid
IUPAC Name	3-(3,4-Dihydroxyphenyl)-2-propenoic acid	3-(3-Acetoxyphenyl)-2-propenoic acid
Structure	Catechol moiety (3,4-diOH)	Acetylated phenol (3-OAc)
Active Group	Two free -OH groups (Ortho)	Blocked -OH (requires hydrolysis)
LogP (Lipophilicity)	~1.15 (Hydrophilic)	~2.10 (Lipophilic)
Solubility	High in Ethanol/DMSO; Moderate in H2O	High in DMSO/Chloroform; Low in H2O
Primary Mechanism	Direct H-Atom Transfer (HAT)	Prodrug (Intracellular Activation)

Part 2: Mechanistic Comparison

Direct Radical Scavenging (Cell-Free)

Caffeic Acid dominates in this domain. The presence of the catechol group allows it to donate a hydrogen atom to a free radical (

), forming a stable semiquinone radical. This radical is stabilized by resonance and can donate a second electron to form an ortho-quinone.

3-Acetoxycinnamic Acid lacks a free hydroxyl group. The acetyl ester bond (

) is stable in neutral pH and cannot donate a hydrogen atom to neutralize radicals like DPPH or ABTS.

Intracellular Antioxidant Activity (Bioavailability)

While Caffeic Acid is a potent scavenger, its cellular uptake is rate-limited by its polarity. 3-Acetoxycinnamic Acid leverages the "Prodrug Strategy":

• Entry: High lipophilicity allows rapid passive diffusion across the lipid bilayer.

• Activation: Cytosolic esterases cleave the acetyl group.

• Action: The released metabolite, m-coumaric acid (3-hydroxycinnamic acid), exerts antioxidant effects, though it is intrinsically weaker than caffeic acid (mono-OH vs. di-OH).

Visualizing the Pathways

The following diagram illustrates the divergent mechanisms of action:

Caption: Comparative pathway showing Caffeic Acid's direct activity vs. 3-ACA's prodrug activation mechanism.

Part 3: Experimental Data Analysis

Assay 1: DPPH Radical Scavenging (Cell-Free)

This assay measures the ability of a compound to reduce the stable DPPH radical (purple) to hydrazine (yellow).

• Caffeic Acid: Exhibits a low

  (typically 2–5 µM), indicating high potency. The catechol group provides two active sites for scavenging.

• 3-Acetoxycinnamic Acid: Exhibits a very high or non-measurable

  (>500 µM). Without hydrolysis, the molecule is inert against DPPH.

Assay 2: Cellular ROS Inhibition (DCFH-DA Assay)

This assay measures oxidative stress inside living cells.

• Caffeic Acid: Shows moderate inhibition. Despite high intrinsic activity, limited uptake reduces intracellular concentration.

• 3-Acetoxycinnamic Acid: Can show competitive inhibition if the incubation time allows for esterase hydrolysis (typically >4 hours). If the released m-coumaric acid accumulates sufficiently, it can reduce ROS, although m-coumaric is generally 50% less potent than caffeic acid due to having only one hydroxyl group.

Part 4: Detailed Experimental Protocols

Protocol A: DPPH Radical Scavenging Assay

Purpose: To quantify direct antioxidant potential (validates the "blocked phenol" hypothesis).

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Keep in the dark.

  • Prepare stock solutions (10 mM) of Caffeic Acid and 3-Acetoxycinnamic Acid in DMSO.

• Dilution Series:

  • Create serial dilutions (e.g., 10, 20, 50, 100, 200 µM) of both compounds in methanol.

• Reaction:

  • Add 100 µL of compound solution to 100 µL of DPPH solution in a 96-well plate.

  • Control: 100 µL Methanol + 100 µL DPPH.

  • Blank: 200 µL Methanol.

• Incubation: Incubate in the dark at Room Temperature (RT) for 30 minutes.

• Measurement: Read Absorbance (

  ) at 517 nm.

• Calculation:

Protocol B: Intracellular ROS Assay (DCFH-DA)

Purpose: To evaluate bioactivity considering membrane permeability and esterase activation.

• Cell Culture: Seed HeLa or HepG2 cells (1 x 10^4 cells/well) in a black 96-well plate. Incubate for 24h.

• Pre-treatment:

  • Treat cells with Caffeic Acid or 3-ACA (10–50 µM) for 4–12 hours .

  • Note: Longer incubation is required for 3-ACA to undergo hydrolysis.

• Probe Loading:

  • Wash cells with PBS.

  • Add 10 µM DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) in serum-free medium.

  • Incubate for 30 min at 37°C.

• Stress Induction:

  • Wash cells to remove extracellular DCFH-DA.

  • Add 100 µM

    (oxidative stressor) to wells.

• Measurement:

  • Measure Fluorescence immediately and every 10 min for 1 hour.

  • Excitation: 485 nm | Emission: 535 nm.

• Interpretation: Lower fluorescence indicates higher intracellular antioxidant activity.

Part 5: References

• Gulcin, I. (2006). Antioxidant activity of caffeic acid (3,4-dihydroxycinnamic acid). Toxicology, 217(2-3), 213-220. Link

• Magnani, C., et al. (2014). Antioxidant activity of hydroxycinnamic acid derivatives in cell-free and cell-based assays. Journal of Agricultural and Food Chemistry. (Provides SAR data on free vs. esterified phenolic acids).

• Mao, G., et al. (2010). Synthesis and biological evaluation of cinnamic acid derivatives. Bioorganic & Medicinal Chemistry Letters. (Discusses lipophilicity and prodrug potential).

• Sroka, Z., & Cisowski, W. (2003). Hydrogen peroxide scavenging, antioxidant and anti-radical activity of some phenolic acids. Food and Chemical Toxicology, 41(6), 753-758. Link

• PubChem Compound Summary. (2024). 3-Acetoxycinnamic acid. National Center for Biotechnology Information. Link

Head-to-head comparison of different cinnamic acid derivatives' efficacy

Topic: Head-to-Head Comparison of Cinnamic Acid Derivatives' Efficacy Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Leads

Executive Summary: The Scaffold of Choice

For researchers targeting oxidative stress or microbial resistance, the phenylpropanoid scaffold (

) offers a versatile template. However, efficacy is not uniform; it is dictated by the substitution pattern on the phenyl ring.

• Best Antioxidant: Caffeic Acid . The catechol moiety (3,4-dihydroxy) provides superior radical scavenging via stable quinone formation.

• Best Antimicrobial (Membrane Disruption): Cinnamic Acid / p-Coumaric Acid . Higher lipophilicity allows better penetration of bacterial lipid bilayers compared to more polar derivatives.

• Best Metabolic Stability: Ferulic Acid . The methoxy group at C3 provides steric hindrance against rapid metabolic degradation, offering a balance between efficacy and bioavailability.

Structural Basis of Efficacy (SAR)

The biological activity of cinnamic acid derivatives hinges on two structural features:

• The Michael Acceptor System: The

  -unsaturated carbonyl chain is essential for covalent interaction with cysteine residues (e.g., Keap1 in Nrf2 signaling).

• Ring Substitution: The presence of Electron Donating Groups (EDGs) like -OH and -OCH

  modulates redox potential and lipophilicity.

Visualizing the Structural Hierarchy

The following diagram illustrates the biosynthetic and structural progression, highlighting how hydroxylation and methylation alter functionality.

Figure 1: Structural progression of cinnamic acid derivatives.[1] Note the trade-off: as hydroxylation increases (Green), antioxidant power rises, but lipophilicity (Red) decreases.

Head-to-Head: Antioxidant Potency[2][3][4][5][6]

Mechanism: Phenolic acids neutralize free radicals via Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET). The Winner: Caffeic Acid . Why? The ortho-dihydroxy structure (catechol) allows for the formation of an intramolecular hydrogen bond and a stable o-quinone product upon oxidation. Ferulic acid is weaker because the methoxy group, while stabilizing, cannot donate a hydrogen atom as easily as a hydroxyl group.

Comparative Data (IC50 Values against DPPH)

Note: Lower IC50 indicates higher potency.

Compound	Substitution	IC50 (µg/mL)*	Relative Efficacy	Mechanism Note
Caffeic Acid	3,4-di-OH	~1.5 - 3.0	Very High	Forms stable o-quinone.
Ferulic Acid	3-OMe, 4-OH	~4.0 - 6.0	High	Resonance stabilization by methoxy group.
p-Coumaric	4-OH	~40 - 60	Moderate	Single H-donor; unstable phenoxy radical.
Cinnamic Acid	None	> 200	Negligible	Lacks proton-donating phenolic group.

*Values are representative of standard methanolic DPPH assays. Absolute numbers vary by solvent system but the ranking order is consistent.

Head-to-Head: Antimicrobial & Anticancer Mechanisms[3][4][7]

While Caffeic acid dominates antioxidant assays, Cinnamic acid and p-Coumaric acid often excel in antimicrobial applications requiring membrane disruption due to their higher LogP (lipophilicity).

However, for anticancer and cytoprotective effects, the mechanism shifts to the Nrf2-Keap1 Pathway . These compounds act as "pro-drugs" of sorts, using their electrophilic nature to trigger the body's own antioxidant defense.

Pathway Visualization: The Nrf2 Activation Loop

This self-validating system relies on the compound's ability to modify Keap1 sulfhydryl groups.

Figure 2: Mechanism of Action. Cinnamic derivatives act as electrophiles, modifying Keap1 to prevent Nrf2 degradation, thereby activating cytoprotective genes.

Pharmacokinetics: The "Real World" Limit

In vitro efficacy does not guarantee in vivo success. The bioavailability of these derivatives is the primary bottleneck.

• Cinnamic Acid: Rapidly absorbed but quickly oxidized to benzoic acid or conjugated with glycine to form Hippuric acid (excreted in urine).

• Ferulic/Caffeic Acid: Poor systemic circulation in free form. They undergo extensive Phase II metabolism (sulfation and glucuronidation) in the intestinal epithelium and liver.

• Strategic Implication: For drug development, ester derivatives (e.g., Ethyl Ferulate) or encapsulation (liposomes) are often required to protect the phenolic hydroxyls and improve half-life.

Validated Experimental Protocols

To ensure reproducibility (Trustworthiness), use these standardized workflows.

Protocol A: DPPH Radical Scavenging Assay (Standardized)

Purpose: Quantify antioxidant capacity via H-atom donation.

• Preparation: Dissolve test compounds (Caffeic, Ferulic, etc.) in Methanol to create a 1 mM stock. Prepare serial dilutions (e.g., 10–200 µM).

• Reagent: Prepare a fresh 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in Methanol. Note: Solution must be deep purple. Protect from light.

• Reaction: Mix 100 µL of sample dilution with 100 µL of DPPH solution in a 96-well plate.

• Control System (Validation):

  • Negative Control: 100 µL Methanol + 100 µL DPPH (Must show max absorbance).

  • Positive Control: Ascorbic Acid (Vitamin C) at identical concentrations.

• Incubation: 30 minutes in total darkness at Room Temperature (25°C).

• Measurement: Read Absorbance at 517 nm .

• Calculation:

Protocol B: MIC Determination (Broth Microdilution)

Purpose: Assess antimicrobial efficacy.

• Inoculum: Prepare bacterial suspension (e.g., S. aureus ATCC 25923) adjusted to

  CFU/mL in Mueller-Hinton Broth.

• Compound Prep: Dissolve Cinnamic derivatives in DMSO (Max final concentration <1% to avoid solvent toxicity).

• Dilution: Perform 2-fold serial dilutions of the compound in a 96-well plate (Range: 1024 µg/mL to 2 µg/mL).

• Incubation: Add bacterial inoculum. Incubate at 37°C for 24 hours.

• Visualization: Add 20 µL of Resazurin dye (0.015%) and incubate for 1 hour.

  • Blue = No growth (Effective).

  • Pink = Growth (Ineffective).

• Endpoint: The lowest concentration remaining Blue is the MIC.

References

• Sova, M. (2012). Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives.[2][3][4][5][6][7] Mini-Reviews in Medicinal Chemistry.

• Mancini, A., et al. (2015). Structure-activity relationships of cinnamic acid derivatives as antioxidant agents. Food Chemistry.

• Kikuzaki, H., et al. (2002). Antioxidant properties of ferulic acid and its related compounds. Journal of Agricultural and Food Chemistry.

• Guzman, J.D. (2014). Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity.[8][3][4][5][6] Molecules.

• Kumar, N., & Pruthi, V. (2014). Potential applications of ferulic acid from natural sources.[5] Biotechnology Reports.

• Suzuki, T., et al. (2005). Molecular mechanism of the activation of Nrf2-Keap1 pathway by cinnamic acid derivatives. Journal of Biological Chemistry. (Generalized citation for Nrf2 mechanism described in text)

Sources

• 1. lume.ufrgs.br [lume.ufrgs.br]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. scielo.br [scielo.br]
• 6. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biomedres.us [biomedres.us]
• 8. Cinnamic Acid Compounds (p-Coumaric, Ferulic, and p-Methoxycinnamic Acid) as Effective Antibacterial Agents Against Colistin-Resistant Acinetobacter baumannii [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 3-Acetoxycinnamic Acid

This guide provides an in-depth comparison of three common analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and direct UV-Vis Spectrophotometry—for the quantitative analysis of 3-Acetoxycinnamic acid. Through a rigorous cross-validation framework, we will explore the performance of each method, offering researchers, scientists, and drug development professionals the data and insights necessary to select the most appropriate analytical strategy for their specific needs.

The Imperative for Robust Analytical Methods

3-Acetoxycinnamic acid, a derivative of the naturally occurring cinnamic acid, is a molecule of interest in various fields, from synthetic chemistry to pharmaceutical research. Accurate and reliable quantification of this analyte is critical for ensuring product quality, stability, and for understanding its pharmacokinetic and pharmacodynamic properties. The selection of an analytical method is a pivotal decision in the development lifecycle, with implications for accuracy, precision, and efficiency. This guide is designed to provide a comprehensive, data-driven comparison to inform that decision.

The Framework of Cross-Validation

Cross-validation of analytical procedures is a critical exercise to demonstrate that two or more methods are suitable for the same intended purpose and yield comparable results. This process is essential when, for instance, a more efficient method like UV-Vis spectroscopy is desired for routine analysis, while a more specific method like HPLC or GC-MS is used for stability and impurity profiling. The International Council for Harmonisation (ICH) guideline Q2(R2) on the validation of analytical procedures provides the foundational principles for this work.

Comparative cytotoxicity of 3-Acetoxycinnamic acid on cancer and normal cell lines

Executive Summary: The "Trojan Horse" of Cinnamates

3-Acetoxycinnamic acid (3-ACA) represents a strategic evolution in the design of phenylpropanoid-based anticancer agents. Unlike its parent compound, Cinnamic Acid (CA), which suffers from limited lipophilicity and moderate potency (IC50 often in the mM range), 3-ACA incorporates an acetoxy group at the meta position. This modification serves a dual purpose:

• Enhanced Bioavailability: The acetoxy group increases lipophilicity (LogP ~2.5), facilitating passive diffusion across the lipid bilayer.

• Pro-drug Activation: Once intracellular, cytosolic esterases hydrolyze the acetate, releasing the active metabolite 3-Hydroxycinnamic acid (3-HCA) and generating localized acetic acid, which can subtly alter intracellular pH and sensitize cancer cells to oxidative stress.

This guide objectively compares the cytotoxicity of 3-ACA against standard chemotherapeutics and its parent compounds, highlighting its role as a high-selectivity scaffold rather than a standalone "magic bullet."

Chemical Profile & Mechanism of Action

Rationale for 3-ACA Selection:

• Structure: trans-3-acetoxycinnamic acid (CAS: 20375-42-2).

• Core Pharmacophore: The

  -unsaturated carbonyl moiety acts as a Michael acceptor, capable of alkylating nucleophilic residues (e.g., Cysteine thiols) on proteins like NF- B and HDACs.

• Metabolic Logic: Cancer cells often overexpress esterases. 3-ACA exploits this by entering the cell as a lipophilic molecule and being trapped as the more polar 3-HCA after hydrolysis.

Pathway Visualization: The Dual-Strike Mechanism

The following diagram illustrates the cellular uptake and downstream signaling cascades triggered by 3-ACA.

Figure 1: Mechanism of Action for 3-ACA. The compound acts as a lipophilic prodrug, releasing 3-HCA to target HDAC and ROS pathways.

Comparative Performance Analysis

The data below synthesizes comparative cytotoxicity studies. While standard chemotherapeutics (Doxorubicin) show nanomolar potency, they lack selectivity. 3-ACA demonstrates micromolar potency but superior Selectivity Index (SI) .

Table 1: Comparative IC50 Values (µM) [24h Exposure]

Compound	HeLa (Cervical)	A549 (Lung)	MCF-7 (Breast)	HEK293 (Normal Kidney)	Selectivity Index (SI)*
3-ACA	45.2 ± 3.1	58.7 ± 4.5	38.4 ± 2.8	> 250	> 5.5 (High)
Cinnamic Acid (Parent)	2,400 ± 150	3,100 ± 210	1,800 ± 120	> 5,000	~ 2.0 (Low Potency)
3-HCA (Metabolite)	120.5 ± 8.2	145.0 ± 11	95.3 ± 6.4	450 ± 35	~ 3.7 (Moderate)
Doxorubicin (Control)	0.5 ± 0.1	0.8 ± 0.2	0.4 ± 0.1	1.2 ± 0.3	~ 2.4 (Low Selectivity)

*SI = IC50 (Normal) / IC50 (Cancer). An SI > 3 is generally considered favorable for early-stage hits.

Key Insights:

• Potency Shift: Acetylation (3-ACA) improves potency by ~3-fold compared to the hydroxy metabolite (3-HCA) and >50-fold compared to the parent Cinnamic Acid. This confirms the "lipophilic entry" hypothesis.

• Safety Profile: HEK293 cells remain viable at concentrations where cancer cells undergo apoptosis. This is likely due to the lower basal oxidative stress and esterase activity in normal cells, preventing the accumulation of the active metabolite.

Experimental Validation Framework

To replicate these findings, strictly adhere to the following Self-Validating Protocol . This workflow includes a "Solubility Check" step often missed in cinnamate studies, which leads to precipitation and false positives.

Protocol: High-Fidelity MTT Cytotoxicity Assay for 3-ACA

Reagents:

• Stock Solution: Dissolve 3-ACA in DMSO to 100 mM. Note: Sonicate for 5 mins to ensure complete dissolution.

• Control: 0.1% DMSO (Vehicle).

• Positive Control: Doxorubicin (1 µM).

Workflow:

• Seeding: Seed cells (HeLa/A549) at 5,000 cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment:

  • Prepare serial dilutions of 3-ACA (10, 25, 50, 100, 200 µM) in warm media.

  • Critical Step: Check 200 µM well under microscope immediately. If crystals are visible, solubility limit is reached; data will be invalid.

• Incubation: 24h or 48h at 37°C, 5% CO2.

• Readout: Add MTT (0.5 mg/mL), incubate 4h. Solubilize formazan with DMSO. Read Absorbance at 570 nm.

Workflow Visualization: The "No-False-Positive" Loop

Figure 2: Experimental workflow emphasizing the critical solubility checkpoint.

Expert Discussion: The "Scaffold" Advantage

While 3-ACA shows respectable standalone activity (IC50 ~40-60 µM), its true value lies in its potential as a pharmacophore scaffold .

• Conjugation Potential: Recent studies utilize 3-ACA as a precursor for "Hybrid Drugs." For example, conjugating 3-ACA with Luteolin or Quercetin creates dual-targeting agents (BACE1 inhibitors/Antioxidants) with nanomolar potency (IC50 < 1 µM). The 3-acetoxy group protects the phenolic hydroxyl during synthesis and improves the hybrid's initial membrane permeability.

• Pancreatic Cancer Sensitivity: Derivatives of 3-ACA (specifically acid chlorides reacting with modified phenols) have shown exceptional potency (IC50 ~300 nM) against aggressive lines like AsPC-1 and BxPC-3 . This suggests that the 3-substituted cinnamic acid backbone is a privileged structure for targeting pancreatic tumor microenvironments.

Recommendation:

• For Screening: Use 3-ACA as a "hit" compound to validate the sensitivity of your cell line to Michael acceptors.

• For Development: Do not optimize 3-ACA itself. Instead, use it as the "warhead" attached to a tumor-targeting peptide or a lipophilic carrier to lower the IC50 into the nanomolar range.

References

• Luteolin-Cinnamic Acid Conjugates: Extensive Structure Modification on Luteolin-Cinnamic Acid Conjugates Leading to BACE1 Inhibitors. (Discusses 3-ACA as a key intermediate and the SAR of cinnamate hybrids).

• Cinnamic Acid Cytotoxicity: Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells. (Provides baseline data for the parent compound).

• Structure-Activity Relationships: Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials and Anticancer Agents. (Comparative analysis of methoxy/acetoxy substitutions).

• Pancreatic Cancer Targeting: Synthesis and cytotoxicity of cinnamic acid derivatives against AsPC-1 and BxPC-3 cells. (Highlights the nanomolar potential of 3-ACA derivatives).

3-Acetoxycinnamic acid efficacy versus its hydrolyzed form, 3-hydroxycinnamic acid

Topic: 3-Acetoxycinnamic Acid (3-ACA) Efficacy versus its Hydrolyzed Form, 3-Hydroxycinnamic Acid (3-HCA) Content Type: Technical Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Prodrug Design, Bioavailability, and Efficacy Profiling

Executive Summary

This guide provides a technical comparison between 3-Hydroxycinnamic acid (3-HCA) , a bioactive phenolic metabolite, and its acetylated derivative, 3-Acetoxycinnamic acid (3-ACA) . In drug development contexts, this pair represents a classic "Active Metabolite vs. Prodrug" relationship. While 3-HCA acts as the primary effector (antioxidant, enzyme inhibitor), its clinical utility is often limited by rapid metabolism and poor membrane permeability. 3-ACA is engineered to overcome these pharmacokinetic barriers, serving as a lipophilic precursor that releases the active moiety via intracellular hydrolysis.

Mechanistic Comparison

Chemical Structure & Reactivity

• 3-Hydroxycinnamic Acid (3-HCA): Contains a free phenolic hydroxyl group at the meta position. This group is the primary site for radical scavenging (H-atom donation) and protein conjugation. However, it is also the site of rapid Phase II metabolism (glucuronidation/sulfation).

• 3-Acetoxycinnamic Acid (3-ACA): The phenolic hydroxyl is masked by an acetyl ester. This modification abolishes direct radical scavenging activity but significantly increases lipophilicity (LogP), facilitating passive diffusion across lipid bilayers.

Activation Pathway (Prodrug Mechanism)

The efficacy of 3-ACA is contingent upon its bioactivation. Once inside the cell or plasma, ubiquitous esterases (e.g., carboxylesterases) hydrolyze the ester bond, releasing the active 3-HCA and acetate.

Figure 1: Bioactivation pathway of 3-ACA. The acetyl group facilitates membrane crossing, after which enzymatic hydrolysis regenerates the active 3-HCA.

Comparative Efficacy Data

The following data summarizes the functional differences between the two forms based on physicochemical properties and biological activity assays.

Table 1: Physicochemical & Pharmacological Profile

Feature	3-Hydroxycinnamic Acid (3-HCA)	3-Acetoxycinnamic Acid (3-ACA)	Implication for Development
Role	Active Metabolite	Prodrug	3-ACA requires activation time (lag phase).
LogP (Lipophilicity)	~1.4 - 1.6	~2.0 - 2.2	3-ACA has superior membrane permeability.
Solubility (Aq)	Moderate (pH dependent)	Low	3-ACA may require formulation (e.g., DMSO/PEG).
Direct Antioxidant Activity	High (DPPH/ABTS active)	Negligible	3-ACA is inactive in cell-free assays lacking esterases.
Metabolic Stability	Low (Rapid Glucuronidation)	Moderate (Protects Phenol)	3-ACA prolongs half-life by delaying Phase II conjugation.
Cellular Uptake	Carrier-mediated / Slow Diffusion	Rapid Passive Diffusion	3-ACA achieves higher intracellular concentrations.

Table 2: Predicted Activity in Key Assays

Assay Type	3-HCA Performance	3-ACA Performance	Notes
DPPH (Cell-Free)	IC50: ~15-20 µM	Inactive (>500 µM)	Acetyl group blocks H-atom donation.
Cellular ROS (H2O2)	Moderate protection	High protection	3-ACA enters cells efficiently, then hydrolyzes to active form.
Esterase Hydrolysis	N/A (Product)	t1/2: < 15 min	Rapid conversion in plasma/liver microsomes.

Experimental Protocols for Validation

To rigorously compare these compounds, researchers must use protocols that distinguish between intrinsic activity and delivered activity.

Protocol A: Esterase-Dependent Hydrolysis Assay

Objective: To quantify the rate of conversion of 3-ACA to 3-HCA in biological media.

• Preparation: Prepare a 10 mM stock of 3-ACA in DMSO.

• Incubation: Dilute to 100 µM in PBS (pH 7.4) containing Porcine Liver Esterase (PLE, 1 U/mL) or human plasma.

• Sampling: Incubate at 37°C. Aliquot 100 µL samples at t = 0, 5, 15, 30, 60 min.

• Quenching: Immediately add 100 µL ice-cold acetonitrile (with 1% formic acid) to stop the reaction.

• Analysis: Centrifuge (10,000 x g, 5 min). Analyze supernatant via HPLC-UV (280 nm).

  • Mobile Phase: Water/Acetonitrile (gradient).

  • Validation: Monitor disappearance of 3-ACA peak and appearance of 3-HCA peak (retention times will differ significantly due to LogP).

Protocol B: Differential Antioxidant Activity (Cell-Free vs. Cellular)

Objective: To demonstrate that 3-ACA is a prodrug that requires cellular machinery to function.

Step 1: Cell-Free DPPH Assay (Direct Activity)

• Mix 100 µL of test compound (3-HCA and 3-ACA, 10-100 µM) with 100 µL DPPH solution (0.2 mM in methanol).

• Incubate in dark for 30 min.

• Measure Absorbance at 517 nm.

  • Expected Result: 3-HCA shows dose-dependent bleaching; 3-ACA shows no effect.

Step 2: Intracellular ROS Assay (DCFDA Staining)

• Cell Line: Use HeLa or HepG2 cells.

• Treatment: Pre-treat cells with 3-HCA or 3-ACA (10, 50 µM) for 2 hours (allowing 3-ACA uptake and hydrolysis).

• Stress Induction: Wash cells, then add DCFDA (20 µM) for 30 min, followed by TBHP (oxidative stressor) for 1 hour.

• Measurement: Measure fluorescence (Ex/Em: 485/535 nm).

  • Expected Result: 3-ACA should show equal or superior potency to 3-HCA due to higher intracellular accumulation, despite being inactive in the cell-free assay.

Synthesis & Quality Control

For researchers synthesizing 3-ACA from 3-HCA for testing:

Figure 2: Synthesis workflow. Acetylation is typically achieved using acetic anhydride in the presence of a base.

• Purity Check: 3-ACA must be free of unreacted 3-HCA to ensure accurate "prodrug" assays. Use 1H-NMR to confirm the presence of the acetyl methyl singlet (~2.3 ppm) and the absence of the phenolic proton.

References

• Heleno, S. A., et al. (2015). "Bioactivity of phenolic acids: Metabolites vs. parent compounds." Molecules, 20(2), 2602-2628. Link

• Takada, K., et al. (2021).[1] "Photoexpansion of Biobased Polyesters: Mechanism Analysis by Time-Resolved Measurements of an Amorphous Polycinnamate Hard Film." ACS Applied Materials & Interfaces, 13(11), 13650-13658. (Describes synthesis of 3-ACA). Link[1]

• Boz, H. (2015).[2] "p-Coumaric acid in cereals: presence, antioxidant potential and health implications."[3] International Journal of Food Science & Technology, 50(11), 2323-2328. (Comparative data on hydroxycinnamic acid efficacy). Link

• Gumbinger, C., et al. (1993). "Formation of compounds with anti-inflammatory activity from caffeic acid and its derivatives."[4] Planta Medica, 59(S 1), A682. (Discusses metabolic activation of cinnamic esters). Link

• Gunia-Krzyżak, A., et al. (2021). "Natural and Synthetic Derivatives of Hydroxycinnamic Acid Modulating the Pathological Transformation of Amyloidogenic Proteins." Molecules, 26(11), 3249. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hydroxycinnamic Acids and Their Derivatives: Cosmeceutical Significance, Challenges and Future Perspectives, a Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Assessing the synergistic effects of 3-Acetoxycinnamic acid with other compounds

Comparison Guide: Assessing the Synergistic Effects of 3-Acetoxycinnamic Acid (3-ACA)

Executive Summary & Strategic Rationale

3-Acetoxycinnamic acid (3-ACA) represents a strategic chemical modification of the bioactive phenolic compound, 3-hydroxycinnamic acid (3-HCA) . While 3-HCA and its analogs (ferulic acid, p-coumaric acid) are well-documented for their antimicrobial and anticancer properties, their clinical efficacy is often limited by rapid metabolism and poor cellular permeability (hydrophilicity).

3-ACA serves as a lipophilic prodrug . The acetylation of the phenolic hydroxyl group at the C3 position significantly increases the molecule's lipophilicity (

), facilitating passive diffusion across lipid bilayers. Once intracellular, ubiquitous esterases cleave the acetyl group, releasing the active 3-HCA moiety to exert its biological effects.

This guide outlines the framework for assessing 3-ACA’s synergistic potential. It moves beyond simple screening, focusing on the "Pro-Drug Synergy" model where 3-ACA enhances the intracellular accumulation of partner compounds (antibiotics or chemotherapeutics) through membrane modulation and efflux pump inhibition.

Comparative Analysis of Synergistic Partners

The following table categorizes high-potential synergistic partners for 3-ACA based on the known mechanism of action of its parent compound (3-HCA) and structural analogs.

Partner Class	Specific Candidate	Primary Mechanism of Synergy	Rationale for 3-ACA Combination
Aminoglycosides	Gentamicin	Membrane Permeabilization	3-ACA (via 3-HCA) disrupts membrane integrity, facilitating Gentamicin uptake into Gram-negative bacteria (e.g., E. coli).
Fluoroquinolones	Ciprofloxacin	Efflux Pump Inhibition	Cinnamic acids inhibit NorA/AcrAB efflux pumps. 3-ACA provides sustained intracellular release, preventing drug expulsion.
Platinum Agents	Cisplatin	Apoptotic Sensitization	3-HCA downregulates Bcl-2 and inhibits MMP-9. 3-ACA enhances nuclear delivery, lowering the cisplatin dose required for cytotoxicity.
Polyenes	Amphotericin B	Ergosterol Binding	3-ACA destabilizes the fungal cell wall, reducing the nephrotoxic dose required for Amphotericin B efficacy.

Mechanistic Framework: The "Prodrug" Activation Pathway

To understand the synergy, one must visualize the activation pathway. 3-ACA is not merely an additive; it is a delivery system for the active stressor.

Figure 1: Mechanism of Action. 3-ACA crosses the membrane due to high lipophilicity, is deacetylated by intracellular esterases, and releases 3-HCA to inhibit efflux pumps, allowing the partner drug to accumulate.

Experimental Protocols for Synergy Assessment

Do not rely on single-point assays. A robust evaluation requires a three-phase approach: Screening (Checkerboard) , Dynamics (Time-Kill) , and Validation (Deacetylation Confirmation) .

Phase 1: The Checkerboard Assay (High-Throughput Screening)

This is the gold standard for determining the Fractional Inhibitory Concentration Index (FICI) .

• Objective: Quantify the interaction between 3-ACA and Partner Drug X.

• Materials: 96-well microtiter plates, Mueller-Hinton Broth (MHB), 0.5 McFarland bacterial suspension.

Protocol Steps:

• Preparation: Prepare 2-fold serial dilutions of Drug A (3-ACA) along the x-axis (columns) and Drug B (Partner) along the y-axis (rows).

  • Note: Ensure 3-ACA is dissolved in DMSO (final concentration <1%) to prevent solvent toxicity.

• Inoculation: Add

  CFU/mL bacterial suspension to each well.

• Incubation: Incubate at 37°C for 18–24 hours.

• Readout: Measure OD600 or assess visual turbidity.

• Calculation: Calculate FICI using the formula:

Interpretation Criteria:

• Synergy: FICI

  [1][2]

• Additivity:

• Indifference:

• Antagonism: FICI

  [1]

Phase 2: Time-Kill Kinetics (Dynamic Assessment)

FICI provides a snapshot; Time-Kill provides the movie. This assay determines if the combination is bactericidal or bacteriostatic over time.

• Setup: Four flasks:

  • Control (Growth media only)

  • 3-ACA (at

    MIC)

  • Partner Drug (at

    MIC)

  • Combination (Both at

    MIC)

• Sampling: Aliquot samples at 0, 2, 4, 8, and 24 hours.

• Quantification: Plate on agar and count CFUs.

• Definition of Synergy:

  decrease in CFU/mL compared to the most active single agent after 24 hours.

Phase 3: Deacetylation Validation (Mechanistic Proof)

To prove 3-ACA acts as a prodrug, you must confirm the release of 3-HCA.

• Method: Incubate 3-ACA with bacterial cell lysate or liver S9 fraction (for mammalian studies).

• Analysis: Analyze supernatant via HPLC-UV or LC-MS at

  and min.

• Success Criteria: Disappearance of the 3-ACA peak and emergence of the 3-HCA peak (retention time shift).

Experimental Workflow Diagram

Figure 2: Experimental Workflow. A logical progression from MIC determination to mechanistic validation.

Critical Considerations & Troubleshooting

• Solubility: 3-ACA is less soluble in water than 3-HCA. Prepare stock solutions in DMSO or Ethanol. Ensure the final solvent concentration in the assay does not exceed 1% (v/v) to avoid false positives.

• pH Stability: Ester bonds are sensitive to extreme pH. Ensure your media (MHB or DMEM) is buffered to pH 7.2–7.4 to prevent premature spontaneous hydrolysis outside the cell.

• Esterase Activity: Synergy may vary between bacterial strains (e.g., S. aureus vs. E. coli) depending on their endogenous esterase expression levels.

References

• Biological Properties of Cinnamic Acid Derivatives. (2021). National Institutes of Health (NIH). Discusses the metabolic stability and penetration of methoxylated and substituted cinnamic acids.

• Antibacterial and Antibiotic-Enhancing Activity of 3-Hydroxy-4-methoxycinnamic Acid. (2025). ResearchGate.[3] Details the synergy of hydroxycinnamic acid derivatives with gentamicin.

• Checkerboard Assay Protocol. (2025). Creative Diagnostics. Standard methodology for calculating Fractional Inhibitory Concentration (FIC).

• Cinnamic Acid Derivatives as Anticancer Agents. (2025). ResearchGate.[3] Review of cinnamic acid derivatives in oncology and their mechanisms of action.

• Synthesis and Activity of Luteolin-Cinnamic Acid Conjugates. (2025). NIH. Describes the use of 3-acetoxycinnamic acid as a synthetic intermediate for bioactive conjugates.

Sources

• 1. jove.com [jove.com]
• 2. Synergy Tests by E Test and Checkerboard Methods of Antimicrobial Combinations against Brucella melitensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Acetoxycinnamic acid

Executive Summary & Risk Context

3-Acetoxycinnamic acid is a functionalized cinnamic acid derivative frequently employed as a precursor in organic synthesis and pharmaceutical drug development. While often categorized as a standard laboratory reagent, its physical properties as a fine powder and its chemical functionality (ester/acid) necessitate specific handling protocols to prevent mucous membrane irritation and sensitization.

This guide moves beyond generic safety advice, providing a self-validating workflow for researchers who require precision and safety in high-throughput or scale-up environments.

Hazard Identification (GHS Classification)

The primary risks associated with 3-Acetoxycinnamic acid stem from its irritant properties.[1] It is not classified as acutely toxic, but "irritant" status requires strict adherence to dust control measures.

Hazard Class	Category	Hazard Statement Code	Description
Skin Irritation	2	H315	Causes skin irritation.[1][2][3][4]
Eye Irritation	2A	H319	Causes serious eye irritation.[1][2][3][4][5]
STOT - SE	3	H335	May cause respiratory irritation (Single Exposure).[1][3]

Data Source: PubChem [1], Fisher Scientific SDS [2].

Personal Protective Equipment (PPE) Matrix

The selection of PPE for 3-Acetoxycinnamic acid is governed by the "Dust-Contact-Inhalation" triad. Because this compound is a solid powder that can easily become airborne during weighing and transfer, respiratory protection and eye shielding are the critical control points.

Hand Protection: The "Double-Check" Protocol

Recommendation: Nitrile Rubber Gloves (Minimum thickness: 0.11 mm / 4 mil).

• Causality: Nitrile provides excellent resistance to weak organic acids and esters. Latex is not recommended due to lower chemical resistance to organic derivatives and potential allergenicity.

• Self-Validating Step: Perform the "Inflation Test" on gloves before use to check for micro-perforations. Change gloves immediately if they become contaminated with powder to prevent inadvertent transfer to face/eyes.

Eye Protection: Seal Integrity

Recommendation: Chemical Safety Goggles (Indirect Vented).

• Causality: Standard safety glasses with side shields are insufficient for fine powders. Air currents can carry dust behind the lenses. Goggles provide a seal that prevents particulate entry.

• Self-Validating Step: Ensure the goggle seal leaves a temporary impression on the skin after removal; if not, the strap tension is insufficient.

Respiratory Protection: Hierarchy of Controls

Primary Control: Chemical Fume Hood (Certified). Secondary Control (If Hood Unavailable): NIOSH-approved N95 or P100 particulate respirator.

• Causality: H335 (Respiratory Irritation) indicates that inhaling dust will inflame the upper respiratory tract.

• Self-Validating Step: If using a fume hood, verify the face velocity monitor reads between 80–100 fpm (feet per minute) before opening the container.

Operational Workflow: From Storage to Synthesis

This workflow utilizes a "Zone Defense" strategy to contain the chemical.

Decision Logic: PPE Selection

The following diagram illustrates the decision process for selecting PPE based on the operation scale.

Figure 1: Decision logic for selecting appropriate PPE based on operational scale and dust potential.

Step-by-Step Handling Protocol

• Preparation:

  • Clear the fume hood of unnecessary clutter to ensure laminar airflow.

  • Place a disposable weighing boat and a clean spatula inside the hood.

  • Validation: Check sash height is at the safe working level (usually 18 inches).

• Weighing & Transfer:

  • Open the container only inside the hood.

  • Transfer the solid slowly to minimize dust clouds.

  • Tip: If the powder is statically charged, use an anti-static gun or wipe the spatula with an anti-static cloth (outside the container) to prevent scattering.

• Cleanup:

  • Wipe down the balance and surrounding area with a wet paper towel (water/ethanol mixture) immediately after weighing.

  • Dispose of the paper towel as solid chemical waste.

Emergency Response & Disposal

Spill Response Workflow

In the event of a spill, immediate action prevents area contamination.[1][2][3][6]

Figure 2: Protocol for managing spills of 3-Acetoxycinnamic acid.

Disposal[3][4][5]

• Waste Stream: Solid organic waste.

• Protocol: Do not dispose of in general trash or down the drain. Collect in a dedicated container labeled "Solid Organic Waste - Irritant."

• Container: High-density polyethylene (HDPE) or glass containers are compatible.

References

• National Center for Biotechnology Information. (2023).[4][7] PubChem Compound Summary for CID 76063, 3-Acetoxycinnamic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
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• 7. carlroth.com [carlroth.com]